Calcium Hydroxide
Description
Historical Trajectories of Scientific Understanding of Calcium Dihydroxide
The history of calcium dihydroxide, commonly known as slaked lime, is intertwined with the development of chemistry as a formal science. Its production from the heating of limestone (calcium carbonate) to form quicklime (B73336) (calcium oxide), followed by the addition of water (slaking), has been known for millennia for its use in mortars and plasters. However, a deeper, scientific understanding of its chemical nature began to emerge in the 18th and 19th centuries with the foundational work of early chemists.
Early investigations into the nature of "lime" did not distinguish between calcium oxide and calcium dihydroxide. It was through the systematic experiments of chemists like Joseph Black in the 1750s, who studied the reactions of limestone and quicklime with "fixed air" (carbon dioxide), that the fundamental chemical relationships began to be unraveled. wikipedia.org These experiments laid the groundwork for understanding that a distinct chemical transformation occurred upon the addition of water to quicklime.
The formal characterization of calcium dihydroxide as a distinct chemical compound with the formula Ca(OH)₂ evolved with the development of atomic theory and stoichiometry. The work of French chemists such as Antoine Lavoisier, who established the law of conservation of mass, and later Joseph Louis Proust with the law of definite proportions, were crucial in establishing that chemical compounds have a fixed composition by mass. This allowed for the precise determination of the elemental composition of calcium dihydroxide.
Current Paradigms in Calcium Dihydroxide Research
Contemporary research on calcium dihydroxide is characterized by a focus on nanotechnology, advanced materials, and environmental applications. Scientists are exploring the synthesis and application of nano-sized calcium dihydroxide particles, which exhibit enhanced reactivity and novel properties compared to their bulk counterparts. These nanomaterials are being investigated for a range of applications, including:
Advanced Cements and Mortars: The incorporation of nano-calcium dihydroxide into cementitious materials is being studied to improve their mechanical properties, durability, and setting times. Research focuses on how the nanoparticles can act as nucleation sites for the hydration products of cement, leading to a denser and stronger microstructure.
Environmental Remediation: Calcium dihydroxide is being extensively researched for its role in environmental cleanup. One key area is flue gas desulfurization, where it is used to react with and remove sulfur dioxide from the emissions of power plants and industrial facilities. nih.gov The reaction forms calcium sulfite (B76179), which can be further oxidized to calcium sulfate (B86663) (gypsum). nih.goveasychem.org Current research aims to enhance the efficiency and cost-effectiveness of this process.
Water Treatment: Research continues into the use of calcium dihydroxide for water softening and pH adjustment. It is effective at precipitating dissolved impurities, particularly carbonates and some heavy metals.
Interdisciplinary Significance in Contemporary Scientific Inquiry
The scientific importance of calcium dihydroxide extends across numerous disciplines, highlighting its versatility and fundamental chemical properties.
Structure
2D Structure
Properties
CAS No. |
1305-62-0 |
|---|---|
Molecular Formula |
CaH2O2 Ca(OH)2 |
Molecular Weight |
74.09 g/mol |
IUPAC Name |
calcium dihydroxide |
InChI |
InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2 |
InChI Key |
AXCZMVOFGPJBDE-UHFFFAOYSA-L |
impurities |
Calcium carbonate, magnesium salts, iron. |
Canonical SMILES |
[OH-].[OH-].[Ca+2] |
boiling_point |
Decomposes (NIOSH, 2024) Decomposes decomposes |
Color/Form |
Crystals or soft granules or powder Soft, hexagonal crystals Rhombic, trigonal, colorless crystals Soft, white crystalline powder White powder [Note: Readily absorbs CO2 from the air to form calcium carbonate] |
density |
2.24 at 68 °F (USCG, 1999) - Denser than water; will sink Approximately 2.2 g/cu cm Bulk density: 450 to 640 kg/cu m. In the as-poured state, it can be as low as 350 kg/cu m, owing to air entrapment Relative density (water = 1): 2.2 2.24 |
flash_point |
/Calcium Hydroxide is/ non flammable |
melting_point |
1076 °F (Decomposes) (Loses H2O) (NIOSH, 2024) 1076 °F (decomposes) (loses water) 1076 °F (decomposes) (loses H₂O) 1076 °F (Decomposes) (Loses H2O) |
Other CAS No. |
1305-62-0 |
physical_description |
Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999) Other Solid; Water or Solvent Wet Solid, Liquid; Liquid; Water or Solvent Wet Solid, Other Solid; Water or Solvent Wet Solid; Dry Powder; Pellets or Large Crystals; NKRA White powder White, odorless powder; Note: Readily absorbs CO2 from the air to form calcium carbonate; [NIOSH] COLOURLESS CRYSTALS OR WHITE POWDER. White, odorless powder. White, odorless powder. [Note: Readily absorbs CO2 from the air to form calcium carbonate.] |
Pictograms |
Corrosive; Irritant |
shelf_life |
Readily absorbs carbon dioxide from air forming calcium carbonate. |
solubility |
0.2 % at 32 °F (NIOSH, 2024) Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol Solubility in water is decreased by the presence of fixed alkali hydroxides. In water, 1730 mg/L at 20 °C In water, 0.160 g/100 g water at 20 °C Very slightly soluble in boiling water. Insoluble in alcohol. Soluble in acid Soluble in glycerol, sugar or ammonium chloride solution; soluble in acids with evolution of much heat Solubility in water: none (32 °F): 0.2% |
Synonyms |
Calcium hydroxide (8CI); A-Rock; BTTE; Biocalc; CH 2N; CLS-B; Cal-Z; Calbit; Calbreed; Calcicure; Calcium Hydroxide Plus Points; Calcium dihydroxide; Caldic 1000; Caldic 2000; Calen; Calvit; Carboxide; Ecolomaster; HA 20; HA 20 (hydroxide); HP-XL; Hi |
vapor_pressure |
0 mmHg (approx) (NIOSH, 2024) 0 mmHg (approx) |
Origin of Product |
United States |
Advanced Synthesis Methodologies and Fabrication Techniques for Calcium Dihydroxide
Precipitation-Based Synthesis Routes
Precipitation methods are widely employed for the synthesis of calcium dihydroxide, offering a versatile platform for controlling particle characteristics. These techniques generally involve the reaction of a calcium salt with a hydroxide (B78521) source in a liquid medium, leading to the formation of a solid precipitate.
Chemical Precipitation in Aqueous Media
Chemical precipitation in an aqueous medium is a common and straightforward method for synthesizing calcium dihydroxide. researchgate.netresearchgate.net This process typically involves the reaction of a soluble calcium salt, such as calcium chloride or calcium nitrate (B79036), with a hydroxide solution like sodium hydroxide. researchgate.netnih.gov The reaction leads to the formation of calcium dihydroxide as a precipitate, which can then be separated, washed, and dried. ijcs.ro The simplicity and cost-effectiveness of this method make it suitable for large-scale production. nih.gov
The fundamental chemical reaction for the precipitation of calcium dihydroxide from calcium chloride and sodium hydroxide is:
CaCl_2 + 2NaOH \rightarrow Ca(OH)_2 \downarrow + 2NaCl
Similarly, using calcium nitrate, the reaction is:
Ca(NO_3)_2 + 2NaOH \rightarrow Ca(OH)_2 \downarrow + 2NaNO_3
The properties of the resulting calcium dihydroxide, such as particle size and morphology, are influenced by various reaction parameters including the concentration of reactants, reaction temperature, pH, and stirring rate. researchgate.netuq.edu.au For instance, a simple chemical precipitation method using calcium nitrate dihydrate and sodium hydroxide at room temperature has been reported to produce calcium dihydroxide nanoparticles with an average size of about 350 nm. researchgate.net Inevitable carbonation can lead to the formation of some calcium carbonate as a secondary phase. researchgate.net
Utilization of Waste Materials as Precursors for Calcium Dihydroxide Synthesis
In a push towards a circular economy and more sustainable practices, significant research has focused on utilizing various waste materials as calcium precursors for the synthesis of calcium dihydroxide.
Paper mill sludge (PMS), a significant waste product of the pulp and paper industry, is rich in calcium carbonate and presents a viable raw material for calcium dihydroxide synthesis. royalsocietypublishing.orgacs.org The process typically involves treating the sludge with hydrochloric acid to dissolve the calcium carbonate and form a calcium chloride solution. Subsequently, sodium hydroxide is added to precipitate calcium dihydroxide. researchgate.netnih.gov This approach not only provides a method for waste valorization but also offers an economical and industrially scalable technique for producing calcium dihydroxide. researchgate.net
Studies have demonstrated the successful extraction of calcium dihydroxide from PMS with a yield of approximately 65%. nih.govresearchgate.net The synthesized particles have been characterized to be in the range of 450-500 nm, with crystallite sizes around 31-47 nm. nih.govresearchgate.net While the primary product is calcium dihydroxide, the presence of calcium carbonate is often observed due to carbonation from the atmosphere. nih.govresearchgate.net
Table 1: Characteristics of Calcium Dihydroxide Synthesized from Paper Mill Sludge
| Characteristic | Value | Source |
| Average Particle Size | 450-500 nm | nih.govresearchgate.net |
| Crystallite Domain Size | ~31-47 nm | nih.govresearchgate.net |
| Yield Percentage | ~65% | nih.govresearchgate.net |
Biogenic wastes such as eggshells, snail shells, and clamshells are rich sources of calcium carbonate and have been successfully utilized for the synthesis of calcium dihydroxide. nih.govmdpi.com These materials offer a sustainable and low-cost alternative to conventional calcium sources. researchgate.netnih.gov
The general process involves the calcination of the biogenic waste to convert calcium carbonate into calcium oxide (quicklime). This is followed by a hydration step where the calcium oxide is reacted with water to form calcium dihydroxide. scielo.org.mx For example, eggshell waste can be decarbonated to calcium oxide and then hydrolyzed with the assistance of sonication in a water/2-propanol mixture to produce pure calcium dihydroxide suspensions. researchgate.net This method has the advantage of not requiring additional chemical reagents due to the high purity of calcium carbonate in eggshells, and it achieves full conversion of calcium oxide to calcium hydroxide, eliminating the need for purification steps. researchgate.net
Another approach involves dissolving the eggshell waste in hydrochloric acid to form calcium chloride, followed by precipitation with sodium hydroxide to obtain nano-sized calcium dihydroxide particles. ijcs.ro This precipitation method has been shown to produce particles in the range of 10-150 nm. ijcs.ro Similarly, green mussel shells have been used to produce this compound nanoplate adsorbents through an environmentally friendly process that avoids high-energy calcination by first reacting the shells with acetic acid to form soluble calcium acetate (B1210297), which is then reacted with potassium hydroxide. dost.gov.ph
Paper Mill Waste Sludge as a Calcium Source
Controlled Precipitation for Tunable Particle Morphology and Size
The morphology and size of calcium dihydroxide particles are critical for many of their applications. Controlled precipitation techniques offer a means to tune these properties by carefully manipulating reaction conditions. Factors such as reaction time, temperature, reactant concentration, and the use of additives can significantly influence the final particle characteristics. researchgate.net
For example, the use of cellulose (B213188) nanofibers during the precipitation of this compound from calcium nitrate and sodium hydroxide has been shown to be effective in producing nanoparticles smaller than 50 nm. nih.gov The nanofibers are believed to act as sites for heterogeneous nucleation and growth of the this compound particles. nih.gov
Another innovative approach involves a template-mediated synthesis using a two-step ion exchange reaction to create highly tunable and monodisperse spherical calcium dihydroxide composite particles. rsc.orgrsc.org In this method, sodium alginate is used as a precursor to form spherical calcium alginate particles, which then act as both a template and an intermediate. rsc.orgrsc.org A subsequent ion exchange with hydroxide ions results in the formation of spherical calcium dihydroxide composite particles with a narrow size distribution. rsc.orgrsc.org The size of the final particles can be controlled by adjusting the size of the initial calcium alginate template. rsc.org
Droplet-based microfluidics is another advanced technique that allows for the rapid production of calcium phosphate (B84403) microparticles with controlled size and shape. frontiersin.org By adjusting parameters such as precursor concentration, pH, and aging time within the microdroplets, a library of microparticles with fine-tuned properties can be generated. frontiersin.org
Non-Precipitation Synthesis Approaches for Calcium Dihydroxide
While precipitation methods are dominant, other synthesis routes for calcium dihydroxide exist. These non-precipitation approaches often involve direct conversion of calcium-containing compounds.
One such method is the thermochemical transformation of waste biomass. For instance, agave bagasse from the tequila industry has been used to synthesize this compound. scielo.org.mx The process involves drying the bagasse, heating it to 600 °C to obtain ash primarily composed of calcium carbonate, and then further calcining it at 900 °C followed by hydration to produce this compound. scielo.org.mx
Another non-precipitation method is the sol-gel process. A "green" sol-gel method has been reported for preparing this compound nanoparticles using gelatin as a bio-template. researchgate.net This approach offers an environmentally friendly route to synthesizing nanostructured this compound. researchgate.net
The hydrogen plasma-metal reaction method has also been utilized to synthesize high-purity, spherical this compound nanoparticles with a mean particle size of approximately 100 nm. researchgate.net This technique results in spongy, mesoporous nanoparticles with a poly-nanocrystalline structure. researchgate.net
These alternative synthesis methodologies highlight the ongoing efforts to develop novel and sustainable routes for the fabrication of calcium dihydroxide with controlled properties for a wide range of applications.
Sol-Gel Methodologies for Calcium Dihydroxide
The sol-gel process is a versatile wet-chemical technique used for fabricating materials from a chemical solution that acts as a precursor for an integrated network (or gel) of discrete particles or network polymers. For calcium dihydroxide, this method typically involves the hydrolysis and condensation of calcium-based precursors, such as calcium alkoxides, in an alcoholic solution.
The general steps involve:
Dissolution: A calcium precursor, like calcium nitrate tetrahydrate, is dissolved in a solvent, often ethanol (B145695).
Gelling: A precipitating agent, such as tetraethylammonium (B1195904) hydroxide, is added to the solution to initiate the formation of a gel. The gel consists of a solid network of this compound encapsulating the liquid phase.
Aging: The gel is aged for a period, allowing the network to strengthen.
Drying: The liquid is removed from the gel through a drying process, which can be controlled to produce different forms of calcium dihydroxide, such as powders or monoliths.
This method allows for excellent control over the final product's microstructure and purity.
Water-in-Oil Microemulsion Techniques
Water-in-oil microemulsion techniques provide a method for synthesizing nanoparticles of calcium dihydroxide with a narrow size distribution. This process utilizes a microemulsion, which is a thermodynamically stable, isotropic dispersion of two immiscible liquids (water and oil) stabilized by a surfactant.
A typical procedure involves:
Microemulsion Formation: A water-in-oil microemulsion is created using a system often composed of cyclohexane (B81311) as the oil phase, cetyltrimethylammonium bromide (CTAB) as the surfactant, and n-hexanol as a co-surfactant.
Reactant Introduction: An aqueous solution of a calcium salt, like calcium chloride, is dispersed within the oil phase, forming tiny aqueous droplets (nanoreactors). A separate microemulsion containing a precipitating agent, such as sodium hydroxide, is also prepared.
Reaction and Precipitation: The two microemulsions are mixed. The collision and coalescence of the aqueous droplets initiate the reaction between the calcium salt and the precipitating agent, leading to the precipitation of calcium dihydroxide nanoparticles within the nanoreactors.
Separation: The resulting nanoparticles are then separated from the microemulsion.
This technique is particularly advantageous for producing uniformly sized nanoparticles, which is critical for many high-tech applications.
Sonochemical Synthesis of Calcium Dihydroxide Nanostructures
Sonochemical synthesis employs high-intensity ultrasound to induce chemical reactions and form nanostructured materials. The phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—creates localized hot spots with extremely high temperatures and pressures, leading to unique reaction pathways.
In the synthesis of calcium dihydroxide nanostructures, an aqueous solution of a calcium salt (e.g., calcium acetate) and a base (e.g., ammonium (B1175870) hydroxide) is subjected to ultrasonic irradiation. The intense energy from the collapsing bubbles facilitates the rapid formation of calcium dihydroxide nanoparticles. The properties of the resulting nanostructures, such as size and morphology, can be tuned by adjusting parameters like the ultrasonic frequency, power, and reaction time.
Hydrogen Plasma-Metal Reaction Synthesis
The hydrogen plasma-metal reaction method is a gas-phase synthesis technique that can produce high-purity calcium dihydroxide. This process involves the reaction of calcium metal with hydrogen plasma.
The key steps are:
Plasma Generation: Hydrogen gas is introduced into a reaction chamber and is excited into a plasma state using an energy source like a microwave or radiofrequency discharge.
Reaction: Calcium metal is exposed to the hydrogen plasma. The highly reactive species in the plasma react with the calcium to form calcium hydride.
Oxidation: The calcium hydride is then carefully reacted with water vapor or oxygen to form calcium dihydroxide.
This method offers a route to very pure calcium dihydroxide, as the precursors (calcium metal and hydrogen gas) can be obtained in very high purity.
Template-Mediated Synthesis and Ion Exchange for Calcium Dihydroxide Composites
Template-mediated synthesis is a versatile approach for creating materials with controlled structures and morphologies. This method uses a pre-existing template, such as a porous membrane, organic fibers, or colloidal crystals, to direct the formation of the desired material.
For calcium dihydroxide composites, a template can be impregnated with a solution of a calcium salt. Subsequent treatment with a precipitating agent leads to the formation of calcium dihydroxide within the template's structure. After the synthesis, the template can be removed (e.g., by calcination or solvent extraction) to yield a porous or structured calcium dihydroxide material.
Ion exchange is another technique that can be used to create calcium dihydroxide composites. In this process, a material containing exchangeable ions is placed in a solution containing calcium ions. The calcium ions replace the original ions in the material, leading to the formation of a calcium-based composite. This is often followed by a chemical conversion step to form calcium dihydroxide.
Green Synthesis Approaches for Calcium Dihydroxide
Green synthesis focuses on developing environmentally friendly processes for producing materials. For calcium dihydroxide, this often involves using natural and waste materials as precursors. A prominent green synthesis route is the use of biogenic sources of calcium carbonate, such as eggshells, seashells, and limestone, which are then converted to calcium dihydroxide.
The process typically involves:
Cleaning and Preparation: The raw material (e.g., eggshells) is thoroughly cleaned to remove organic impurities.
Calcination: The cleaned material is heated to a high temperature (calcination) to decompose the calcium carbonate into calcium oxide (quicklime).
Slaking: The resulting calcium oxide is then carefully reacted with water in a process called slaking to produce calcium dihydroxide.
This approach is not only cost-effective but also contributes to waste valorization and reduces the reliance on mining limestone. Research in this area also explores the use of plant extracts as precipitating agents or capping agents to control the size and morphology of the synthesized calcium dihydroxide particles.
Influence of Reaction Parameters on Calcium Dihydroxide Synthesis Outcomes
The properties of synthesized calcium dihydroxide are highly dependent on the reaction conditions. Key parameters that influence the final product include:
| Parameter | Influence on Calcium Dihydroxide Synthesis |
| Temperature | Affects reaction kinetics and the crystallinity of the product. Higher temperatures can lead to larger crystals and different morphologies. |
| pH | Determines the supersaturation of the solution, which in turn influences the nucleation and growth rates of calcium dihydroxide crystals. |
| Concentration of Reactants | Higher concentrations can lead to faster precipitation and smaller particle sizes due to rapid nucleation. |
| Stirring/Agitation | Ensures homogeneity of the reaction mixture and can influence particle size and distribution by affecting mass transfer. |
| Presence of Additives | Surfactants, polymers (like polyethylene (B3416737) glycol), and other additives can act as capping agents or templates, controlling the size, shape, and stability of the synthesized particles. For example, using different surfactants can lead to the formation of nanorods, nanowires, or spherical nanoparticles. |
| Reaction Time | Longer reaction times can allow for crystal growth and phase transformation, leading to larger and more stable particles. |
| Solvent | The choice of solvent can affect the solubility of reactants and the stability of the resulting particles. |
By carefully controlling these parameters, it is possible to tailor the properties of calcium dihydroxide for specific applications. For instance, in sonochemical synthesis, adjusting the ultrasonic power and irradiation time directly impacts the size and morphology of the resulting nanostructures.
Concentration of Calcium Ions
The concentration of calcium ions (Ca²⁺) is a significant factor in determining the morphology and size of calcium dihydroxide particles during synthesis. tandfonline.comresearchgate.net In sonochemical methods utilizing precursors like calcium acetate, variations in the initial Ca²⁺ concentration have been shown to directly impact the resulting nanostructures. tandfonline.com
Initial research demonstrated that at a Ca²⁺ concentration of 0.1 M, the resulting particles had diameters ranging from 20 to 100 nm. tandfonline.com Increasing the concentration of Ca²⁺ ions to 0.2 M and subsequently to 0.3 M led to observable changes in the particle morphology. tandfonline.com Specifically, as the concentration of the calcium precursor increases, there is a tendency for the resulting calcium dihydroxide particles to form flower-like structures. This morphological shift highlights the role of ion concentration in the nucleation and growth process during the fabrication of Ca(OH)₂ nanoparticles.
| Ca²⁺ Ion Concentration (M) | Observed Particle Characteristics | Reference |
|---|---|---|
| 0.1 | Particle diameters between 20 and 100 nm. | tandfonline.com |
| 0.2 | Changes in particle morphology observed. | tandfonline.com |
| 0.3 | Tendency to form flower-like structures. | tandfonline.com |
Aging Time Effects
Aging time is another crucial parameter that affects the properties of synthesized calcium dihydroxide. tandfonline.com The duration of the aging period can influence particle size, thermal stability, and the degree of carbonation. researchgate.netcas.czmdpi.com
In sol-gel synthesis, extending the aging time from 12 hours to 24 and 48 hours has been shown to increase the particle size of Ca(OH)₂. researchgate.net Similarly, in precipitation methods for related materials like hydroxyapatite (B223615), a prolonged aging time of up to 24 hours is critical for achieving high thermal stability and allowing for particle ripening. cas.cz Studies on the effect of aging on carbonation have revealed that while the process may slow significantly after 20 days for traditionally hydrated lime, samples subjected to activation treatments can continue to gain mass due to carbonation for up to 100 days. mdpi.com Sonochemical synthesis has also explored the effect of aging time, with experiments conducted at intervals such as 30 minutes, 1 hour, and 2 hours to understand the impact on particle morphology and size. tandfonline.com
| Aging Time | Observed Effect | Synthesis Method | Reference |
|---|---|---|---|
| 12 h, 24 h, 48 h | Particle size increases with longer aging period. | Sol-gel | researchgate.net |
| Up to 24 h | Contributes to high thermal stability and particle ripening. | Precipitation | cas.cz |
| Up to 100 days | Continued mass gain from carbonation in activated samples. | Vibro-activation | mdpi.com |
| 30 min, 1 h, 2 h | Investigated for impact on morphology and size. | Sonochemical | tandfonline.com |
Ultrasonic Power Parameters
In sonochemical synthesis, the power of the ultrasonic device is a key parameter that influences the final characteristics of the calcium dihydroxide nanostructures. tandfonline.com Ultrasonic irradiation introduces cavitation bubbles into the reaction medium, which creates numerous nucleation sites. hielscher.com This effect can lead to the formation of smaller particles and can also reduce the level of agglomeration. hielscher.com
Research has shown that varying the ultrasonic power directly affects particle size. researchgate.net For instance, in the synthesis of CaO nanocatalysts from a this compound precursor, the applied ultrasonic power ranged from 30 to 390 W. researchgate.net One study on the sonochemical synthesis of Ca(OH)₂ specifically investigated the role of the sonicator's power by conducting the reaction at three different power levels. tandfonline.com It was found that increasing the ultrasonic power led to a decrease in particle size without significantly altering the morphology. The best results, characterized by smaller particles and good distribution, were achieved at an ultrasound device power of 360 W, combined with a Ca²⁺ ion concentration of 0.1 M and an aging time of 1 hour. tandfonline.com Another study utilized an ultrasonic homogenizer at a 60% pulsar rate to successfully prepare Ca(OH)₂ nanoparticles. africanjournalofbiomedicalresearch.com
| Ultrasonic Power (W) | Observed Effect on Ca(OH)₂ Nanoparticles | Reference |
|---|---|---|
| 30-390 W | Range investigated for CaO synthesis from Ca(OH)₂ precursor. | researchgate.net |
| 360 W | Decreased particle size, good distribution (with 0.1 M Ca²⁺, 1h aging). | tandfonline.com |
| Not specified (60% pulsar rate) | Successful nanoparticle preparation. | africanjournalofbiomedicalresearch.com |
Role of Reaction Media (Aqueous vs. Organic)
The choice of reaction medium, primarily between aqueous and organic solvents, is a fundamental consideration in the synthesis of calcium dihydroxide. royalsocietypublishing.org Historically, various synthesis methods have utilized aqueous media, organic media, or a combination of both. royalsocietypublishing.org
Synthesis in a completely aqueous medium via chemical precipitation at room temperature is a simple and inexpensive method. researchgate.net This approach uses precursors like calcium nitrate and sodium hydroxide dissolved in water. researchgate.net However, the solubility of calcium dihydroxide is notably low in water.
Conversely, organic solvents can offer different solubility characteristics. The synthesis of Ca(OH)₂ nanoparticles has been performed in glycol systems, which are a type of organic solvent. nih.gov If desired, Ca(OH)₂ hybrid systems initially prepared in water can be dried and reintroduced into polar organic solvents like ethanol or butanol. nih.govacs.org This transfer to an alcoholic suspension can increase stability compared to aqueous media. scirp.org Non-aqueous preparations using solvents like polyethylene glycol have also been explored, which can alter the dissolution and ion release properties of the calcium dihydroxide.
Advanced Characterization Techniques and Spectroscopic Analysis of Calcium Dihydroxide
Structural and Morphological Characterization of Calcium Dihydroxide
The structural and morphological properties of calcium dihydroxide (Ca(OH)₂) are pivotal in understanding its behavior and applicability in various fields. Advanced characterization techniques provide detailed insights into its crystallinity, phase, size, and surface features.
X-ray Diffraction (XRD) for Crystallinity and Phase Identification
X-ray diffraction (XRD) is a non-destructive technique widely used to analyze the crystalline structure and phase composition of materials. scirp.orgscirp.org For calcium dihydroxide, XRD patterns confirm its crystalline nature and are instrumental in identifying the hexagonal crystal structure, often referred to as portlandite. researchgate.netredalyc.org The diffraction peaks observed in an XRD pattern correspond to specific crystallographic planes. In the case of Ca(OH)₂, prominent peaks are typically found at 2θ values of approximately 18.4°, 29.0°, 34.4°, 47.4°, 51.1°, 54.6°, 62.8°, 64.5°, and 72.0°, which correspond to the (001), (100), (101), (102), (110), (111), (021), (013), and (002) planes of the hexagonal phase, respectively. royalsocietypublishing.org
The sharpness and intensity of these peaks provide information about the degree of crystallinity. seejph.com Well-defined, sharp peaks indicate a highly crystalline material, while broad peaks can suggest the presence of amorphous content or very small crystallites. researchgate.netseejph.com The average crystallite size can be estimated from the broadening of the diffraction peaks using the Scherrer formula. tandfonline.com For instance, studies have reported the synthesis of Ca(OH)₂ nanoparticles with average crystallite sizes calculated to be around 43.5 nm and have also used XRD to track the conversion of calcium oxide (CaO) to Ca(OH)₂. tandfonline.compsu.edu Furthermore, Rietveld refinement of XRD data can be employed to obtain detailed structural information, including lattice parameters and bond angles. scirp.orgscirp.org
| 2θ (degrees) | Miller Indices (hkl) |
| ~18.4 | (001) |
| ~29.0 | (100) |
| ~34.4 | (101) |
| ~47.4 | (102) |
| ~51.1 | (110) |
| ~54.6 | (111) |
| Data sourced from multiple studies. royalsocietypublishing.org |
Scanning Electron Microscopy (SEM) for Surface Morphology and Particle Size Analysis
Scanning Electron Microscopy (SEM) is a powerful tool for visualizing the surface morphology and determining the particle size and shape of calcium dihydroxide. ijcs.romeasurlabs.com SEM images have revealed that Ca(OH)₂ particles often exhibit a hexagonal or plate-like morphology. ijcs.rowitpress.com The size of these particles can vary significantly depending on the synthesis method.
For example, SEM analysis has shown Ca(OH)₂ particles with a wide size distribution, ranging from the nanometer scale to several micrometers. mdpi.com In some preparations, particles with diameters between 20 and 100 nm have been observed, while other methods yield larger, overlapped hexagonal plates with dimensions up to 500 nm. ijcs.rotandfonline.com The technique is also used to observe the agglomeration of particles, which can appear as larger clusters. ijcs.ro By incorporating other materials, such as demineralized bone matrix (DBM), the average particle size of Ca(OH)₂ can be influenced. mdpi.com For instance, one study found that pure Ca(OH)₂ particles ranged from 0.01 µm to 350.68 µm, with an average size of 6.34 µm, which was reduced upon the addition of DBM. mdpi.com
| Sample | Particle Size Range (µm) | Average Particle Size (µm) |
| Pure Ca(OH)₂ | 0.01 - 350.68 | 6.34 ± 29.56 |
| Ca(OH)₂ with DBM (1:1) | Not specified | 4.37 ± 13.42 |
| Ca(OH)₂ with DBM (2:1) | Not specified | 4.50 ± 13.28 |
| Ca(OH)₂ with DBM (3:1) | Not specified | 3.65 ± 9.35 |
| Ca(OH)₂ with DBM (4:1) | Not specified | 5.00 ± 15.49 |
| Data from a study on DBM-Ca(OH)₂ composites. mdpi.com |
Transmission Electron Microscopy (TEM) for Nanostructure Analysis
Transmission Electron Microscopy (TEM) provides higher resolution images than SEM, allowing for detailed analysis of the internal structure and morphology of calcium dihydroxide nanoparticles. capes.gov.brmdpi.com TEM observations have confirmed the hexagonal, plate-like shape of Ca(OH)₂ nanoparticles and have been used to measure their dimensions with high precision. scirp.orgwitpress.com Studies have reported nanoparticles with side dimensions ranging from less than 20 nm to up to 400 nm. scirp.org
TEM images can also reveal that nanoparticles are often very thin, sometimes appearing transparent to the electron beam, and can be arranged in overlapping, ordered structures. scirp.orgwitpress.com In some cases, TEM has shown that what appears as nanorods in SEM images are actually aggregates of smaller nanoparticles. tandfonline.com Electron diffraction (ED) patterns obtained through TEM can further confirm the crystalline structure of individual nanoparticles. scirp.org
Atomic Force Microscopy (AFM) for Surface Topography
Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique used to image the surface topography of materials at the nanoscale. nist.govazooptics.com AFM can provide three-dimensional images of the surface, revealing details about surface roughness and texture. azooptics.comiaea.org In the context of calcium dihydroxide, AFM can be used to characterize the surface of individual crystals or films. researchgate.netresearchgate.net It allows for the differentiation of various phases in cementitious materials, such as calcium hydroxide (B78521), by providing detailed morphological and microtopographical data. iaea.org The technique is capable of revealing detailed surface features, including lattice parameters and structural irregularities on the crystal surface. nih.gov
Vibrational and Elemental Spectroscopy of Calcium Dihydroxide
Spectroscopic techniques are essential for probing the chemical bonding and elemental composition of calcium dihydroxide.
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis
Fourier Transform Infrared (FTIR) spectroscopy is a widely used technique to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. mdpi.com In the analysis of calcium dihydroxide, FTIR spectra are characterized by a very sharp and intense absorption band typically observed around 3640 cm⁻¹. scientific.netresearchgate.net This peak is attributed to the stretching vibration of the hydroxyl (O-H) group within the Ca(OH)₂ crystal lattice. scientific.netresearchgate.net The sharpness of this band is indicative of a well-defined crystalline environment for the hydroxyl groups. sumdu.edu.ua
Other, weaker bands may also be present in the FTIR spectrum. For instance, bands in the region of 800-1800 cm⁻¹ could indicate the presence of other anions. researchgate.net The presence of calcium carbonate (CaCO₃), often an impurity due to atmospheric carbonation, can be identified by characteristic absorption bands around 1430 cm⁻¹ and 875 cm⁻¹. researchgate.net
| Wavenumber (cm⁻¹) | Vibrational Mode |
| ~3640 | O-H stretching |
| ~1430 | C-O stretching (carbonate impurity) |
| ~875 | C-O bending (carbonate impurity) |
| Data compiled from multiple sources. scientific.netresearchgate.netresearchgate.netsumdu.edu.ua |
Raman Spectroscopy for Molecular Vibrations and Phase Confirmation
Raman spectroscopy is a powerful non-destructive technique used to investigate the vibrational modes of molecules, providing a fingerprint for the identification of calcium dihydroxide and the confirmation of its phase. The Raman spectrum of calcium hydroxide is characterized by a prominent, sharp peak typically observed around 3640 cm⁻¹, which is attributed to the O-H stretching vibration within the crystal lattice. researchgate.net Another significant peak related to the Ca-O bonds is found at approximately 356 cm⁻¹. researchgate.net
The presence and characteristics of these peaks are indicative of the crystalline structure of this compound. For instance, studies have identified Ca-O bond vibrations at 259, 365, and 678 cm⁻¹. researchgate.net It is important to note that sometimes peaks appearing in the Raman spectra of calcium oxide (CaO) are actually related to the presence of this compound or calcium carbonate (CaCO₃). researchgate.net
Interestingly, when excited with a 1064 nm laser, some this compound samples exhibit a broad luminescence band around 780 cm⁻¹. mdpi.comunica.it This band is not observed with visible light excitation and is thought to be related to defect centers within the this compound structure, the formation of which can be influenced by thermal treatment. mdpi.com The intensity of this band can be significantly reduced if the thermal treatment is conducted in an inert atmosphere, such as nitrogen, compared to treatment in air. mdpi.com The absence of bands around 1850 cm⁻¹ and 2900 cm⁻¹, which are characteristic of the C=O group, indicates a minimal presence of the carbonate phase. researchgate.net
Energy Dispersive X-ray (EDX) Elemental Analysis
Energy Dispersive X-ray (EDX or EDS) analysis is an analytical technique used for the elemental or chemical characterization of a sample. wikipedia.org It is often used in conjunction with scanning electron microscopy (SEM). thermofisher.com The technique relies on the principle that each element has a unique atomic structure, which results in a unique set of peaks in its X-ray emission spectrum. wikipedia.org When a sample is bombarded with an electron beam, it emits characteristic X-rays, and by measuring the energy and intensity of these X-rays, the elemental composition can be determined. wikipedia.orgthermofisher.com
For calcium dihydroxide, EDX analysis is used to confirm its elemental purity. A pure sample of this compound will exhibit strong peaks corresponding to calcium (Ca) and oxygen (O). researchgate.net The quantitative results from EDX can provide the weight percentage (wt%) of the constituent elements. For example, in studies of root canal sealers, materials based on this compound showed high amounts of calcium. The presence of other elements can indicate impurities or the presence of other phases. For instance, small impurities of carbon (C) and nitrogen (N) have been detected in some analyses. researchgate.net
The following table shows an example of the elemental composition of a this compound-based material as determined by EDX.
| Element | Weight Percentage (wt%) |
| Calcium (Ca) | 65.00% |
| Oxygen (O) | (Not specified in source) |
| Data derived from a study on root canal sealers. |
Wavelength Dispersive X-ray Fluorescence (WD-XRF) for Elemental Composition
Wavelength Dispersive X-ray Fluorescence (WD-XRF) is a highly sensitive, non-destructive analytical technique for determining the elemental composition of materials. xos.comthermofisher.com In WD-XRF, the sample is irradiated with X-rays, causing the elements within the sample to emit characteristic fluorescent X-rays. thermofisher.com These secondary X-rays are then diffracted by an analyzing crystal, separating them by wavelength, which allows for the identification and quantification of the elements present. xos.com WD-XRF offers high resolution and is particularly effective for analyzing light elements. xos.comthermofisher.com
This technique is used to determine the major and trace elemental composition of this compound and its precursor materials. For example, in the analysis of paper mill sludge used for the extraction of this compound, WD-XRF was employed to determine the mineralogical composition. The results, presented in oxide form, showed that calcium oxide (CaO) was the most abundant component. researchgate.net WD-XRF is also a valuable tool for quality control, ensuring the purity of the final this compound product. researchgate.net It can be used to quantify elements such as calcium and phosphorus in various materials. researchgate.net
The table below presents the chemical constituents of a raw paper mill sludge sample, as determined by WD-XRF, which was a precursor for this compound extraction.
| Oxide | Weight Percentage (wt%) |
| CaO | 95.9056 |
| SiO₂ | 0.9875 |
| Al₂O₃ | 0.4562 |
| Fe₂O₃ | 0.2345 |
| MgO | 0.1876 |
| SO₃ | 0.1234 |
| K₂O | 0.0543 |
| Na₂O | 0.0321 |
| Data from a study on extracting Ca(OH)₂ from paper mill sludge. researchgate.net |
Thermal and Surface Area Analysis
Thermogravimetric Analysis (TGA) for Decomposition and Water Loss
Thermogravimetric analysis (TGA) is a thermal analysis technique used to measure the change in mass of a sample as a function of temperature. It is a common method for determining the content of this compound in a material. researchgate.net The analysis of this compound reveals distinct stages of mass loss corresponding to different physical and chemical processes.
Typically, the TGA curve of this compound shows an initial weight loss at lower temperatures (around 100°C), which is attributed to the evaporation of physically adsorbed water. researchgate.net The primary and most significant mass loss occurs in the temperature range of approximately 375°C to 480°C. researchgate.net This mass loss is due to the dehydroxylation process, where this compound decomposes into calcium oxide (CaO) and water (H₂O). researchgate.netrsc.org In some cases, a third weight loss may be observed at higher temperatures (e.g., 480°C to 650°C), which corresponds to the decomposition of any calcium carbonate (CaCO₃) present as an impurity. researchgate.net
The precise temperature range for the decomposition of this compound can vary depending on the experimental conditions, such as the heating rate and the atmosphere. For instance, in an inert nitrogen atmosphere, the dehydroxylation process has been observed in the range of 520°C to 600°C. csic.es In a dual atmosphere method, the decomposition of this compound was noted between 325°C and 490°C. nih.gov
The following table summarizes the typical mass loss events for this compound as observed by TGA.
| Temperature Range | Event |
| 43°C - 375°C | Vaporization of physically adsorbed water |
| 375°C - 480°C | Decomposition of Ca(OH)₂ to CaO |
| 480°C - 650°C | Decomposition of CaCO₃ to CaO |
| Data from a study on the synthesis of CaO nanoparticles. researchgate.net |
Brunauer, Emmett, and Teller (BET) Surface Area Analysis
The Brunauer-Emmett-Teller (BET) method is a widely used technique for determining the specific surface area of solid materials. horiba.comupi.edu The principle of the BET method involves the physical adsorption of a gas (typically nitrogen) on the surface of the material at cryogenic temperatures. upi.edu By measuring the amount of gas adsorbed at different partial pressures, a theoretical monolayer of gas molecules can be calculated, which then allows for the determination of the total surface area. horiba.com
The specific surface area is a critical parameter for this compound, especially in applications where it is used as a sorbent or catalyst, as a higher surface area generally leads to greater reactivity. The surface area of this compound can be influenced by its preparation method and any subsequent treatments. For instance, sorbents prepared by hydrating this compound with coal fly ash showed that the BET surface area was dependent on the hydration time and the ratio of fly ash to this compound. researchgate.net In another study, calcium oxide derived from chalk and calcined at different temperatures exhibited varying BET surface areas, with values ranging from 3.04 to 9.73 m²/g. core.ac.uk
The following table shows the effect of hydration time on the BET surface area of sorbents prepared with different initial fly ash to Ca(OH)₂ ratios.
| Initial Fly Ash/Ca(OH)₂ Ratio | Hydration Time (hours) | BET Surface Area (m²/g) |
| 9/3 | 7 | ~25 |
| 9/3 | 13 | ~35 |
| 15/3 | 7 | ~40 |
| 15/3 | 13 | ~45 |
| Data derived from a study on sorbents for SO₂ removal. researchgate.net |
Mechanistic Investigations of Calcium Dihydroxide Reactions and Interactions
Dehydroxylation Mechanisms of Calcium Dihydroxide
The thermal decomposition of calcium dihydroxide, also known as dehydroxylation, into calcium oxide and water is a process of significant industrial and scientific interest. wikipedia.org This reaction is sensitive to experimental conditions, including the texture and form of the particles and the heating rate. researchgate.net
Kinetic studies of the dehydroxylation of calcium dihydroxide have revealed that the process is complex and can be influenced by various factors. The reaction generally occurs at temperatures ranging from 300 to 500°C. researchgate.net Research indicates that even low partial pressures of steam can significantly impact the dehydration kinetics. mdpi.com
Different kinetic models have been proposed to describe the dehydroxylation process. One study determined the apparent activation energy (Eα) using Friedman and advanced isoconversional methods, finding that the dehydroxylation occurs predominantly through an irreversible major step, which is preceded by a rapid and reversible one. jmaterenvironsci.com The most probable reaction model was identified as the autocatalytic SB (Systak-Berggren) model. jmaterenvironsci.com The kinetic triplet for this process was determined as Ln A = 16.85, E = 132.20 kJ.mol-1, and f(α) = α0.203 . (1-α)0.380. jmaterenvironsci.com
Another study reported on the dehydration reaction in the temperature range of 330-450 °C using two different types of calcium hydroxide (B78521). sciencemadness.org A pseudohomogeneous kinetic model was found to best describe the behavior, with an activation energy of 280.4 kJ.mol-'. sciencemadness.org Furthermore, a study on the hydration/dehydration cycles for thermochemical energy storage applications found activation energies of 59.4×103 and 60.8×103 J/mol for hydration and dehydration, respectively. csic.es
Interactive Data Table: Kinetic Parameters of Calcium Dihydroxide Dehydroxylation
| Study | Temperature Range (°C) | Activation Energy (kJ/mol) | Kinetic Model |
| Khachani et al. (2014) jmaterenvironsci.com | Not specified | 132.20 | Autocatalytic SB (Systak-Berggren) |
| Irabien et al. (1990) sciencemadness.org | 330-450 | 280.4 | Pseudohomogeneous |
| Digital CSIC (publication date not specified) csic.es | Not specified | 60.8 | Shrinking core model (first-order reaction) |
Theoretical models suggest that the dehydroxylation of calcium dihydroxide is more complex than a simple single-step bond rupture. cdnsciencepub.com The basic mechanism is often described as a two-step process occurring at the calcium dihydroxide/calcium oxide interface. researchgate.net
One proposed mechanism involves a proton transfer step that allows for the reorganization of the coordination shell around the Ca2+ ion. cdnsciencepub.com This is supported by the observation that the activation energy for dehydration is significantly larger than the dehydration enthalpy, suggesting a more intricate process. cdnsciencepub.com
The recrystallization of the resulting calcium oxide is also a key aspect. The process generates an extensive internal pore structure within the crystallites, which provides pathways for water to escape. cdnsciencepub.com
Kinetic Studies of Dehydroxylation Processes
Carbonation Processes of Calcium Dihydroxide
Carbonation is a chemical reaction where calcium dihydroxide reacts with carbon dioxide to form calcium carbonate. wikipedia.orgresearchgate.net This process is fundamental to the hardening of mortar and is also a key factor in the durability of concrete. annexechem.comresearchgate.net
The presence of water is crucial for the reaction to proceed. acs.org Polar water molecules facilitate the removal of Ca²⁺ ions from the solid calcium dihydroxide. These ions then react with CO₂ to form carbonate complexes. acs.org The rate-limiting step in the slow carbonation regime is the inward diffusion of CO₂ molecules and the outward diffusion of OH⁻ ions. acs.org
Industrially, precipitated calcium carbonate (PCC) is produced by passing carbon dioxide through a solution of calcium hydroxide. wikipedia.org This process can be manipulated to produce calcium carbonate with specific properties. google.com
In concrete, carbonation is a process where atmospheric carbon dioxide penetrates the concrete and reacts with the this compound present in the cement matrix. precast.orgamphoraconsulting.co.uk This reaction consumes the this compound and produces calcium carbonate. precast.org
While the formation of calcium carbonate can initially fill pores and reduce permeability, it also leads to a reduction in the pH of the concrete. precast.orgivl.se The high alkalinity of concrete (pH typically above 12) creates a passive layer on steel reinforcement, protecting it from corrosion. precast.org When carbonation reduces the pH to below 9, this protective layer is compromised, leaving the steel vulnerable to corrosion. precast.orgresearchgate.net
The rate of carbonation is influenced by several factors, including the porosity of the concrete, the water-to-cement ratio, and the presence of cracks. ivl.se In high-quality concrete, the carbonation front typically penetrates at a rate of about 0.039 inches per year. precast.org The process replaces larger this compound molecules with smaller calcium carbonate molecules, which can increase porosity and decrease the strength of the concrete over time. precast.org
Formation of Calcium Carbonate from Calcium Dihydroxide
Dissociation and Hydration Phenomena of Calcium Dihydroxide
Calcium dihydroxide is moderately soluble in water, and its dissociation and hydration are key to its chemical behavior and applications. wikipedia.org The process of adding water to calcium oxide to form this compound is known as hydration or slaking and is an exothermic reaction. rdptech.com
When dissolved in water, calcium dihydroxide dissociates into calcium ions (Ca²⁺) and hydroxide ions (OH⁻), making the solution basic. wikipedia.orgbrainly.com The dissociation equation is: Ca(OH)₂(s) ⇌ Ca²⁺(aq) + 2OH⁻(aq). brainly.comyoutube.com A saturated solution of calcium dihydroxide, known as limewater, has a pH of about 12.4. annexechem.comeuropa.eu
Quantum chemical studies have investigated the hydration of calcium dihydroxide at a molecular level. These studies show that a specific number of water molecules are required to cause the complete dissociation of Ca(OH)₂. worldscientific.comresearchgate.net One study indicated that six water molecules are needed for complete dissociation, forming a stable ionic conformer. worldscientific.comresearchgate.net The use of nonaqueous mixing vehicles, such as glycerin, can impede the dissociation of this compound and thus reduce its effectiveness in applications where the presence of hydroxide ions is crucial. nih.gov
The hydration of cement is a complex process where calcium silicates react with water to form calcium silicate (B1173343) hydrate (B1144303) (C-S-H) gel and this compound. jkcement.comjswonemsme.com The this compound contributes to the early strength of the concrete and maintains a high pH, which is important for the durability of the material. jkcement.com
Hydration and Dissociation in Water Clusters
The hydration and subsequent dissociation of calcium dihydroxide in the presence of water molecules are fundamental processes that dictate its chemical behavior in aqueous environments. Quantum chemical studies utilizing density functional theory (DFT) and ab initio methods have provided detailed insights into the stepwise solvation process. worldscientific.comresearchgate.net These computational investigations examine the structure, stability, and properties of hydrated calcium dihydroxide clusters, represented as Ca(OH)₂(H₂O)n, where 'n' is the number of water molecules. worldscientific.comresearchgate.networldscientific.com
A key finding from these studies is that a specific number of water molecules are required to induce the complete dissociation of calcium dihydroxide into its constituent ions, Ca²⁺ and OH⁻. worldscientific.comworldscientific.com Research indicates that six water molecules are necessary to fully separate the ionic species. worldscientific.comresearchgate.networldscientific.com The resulting hydrated complex, Ca(OH)₂(H₂O)₆, adopts a stable ionic conformation. worldscientific.comworldscientific.com The interaction energies of these complexes show that the water molecules forming the first solvation shell around the Ca²⁺ ion are highly stable. worldscientific.comresearchgate.networldscientific.com This stability underscores the potential role of hydrated calcium dihydroxide in aerosol formation and nucleation processes in the atmosphere. worldscientific.comworldscientific.com
Table 1: Dissociation of Ca(OH)₂ in Water Clusters
| Number of Water Molecules (n) | Dissociation State | Key Findings |
|---|---|---|
| 1-5 | Partial Hydration | The Ca-OH bond lengthens with the addition of each water molecule, but the compound remains largely undissociated. researchgate.net |
| 6 | Complete Dissociation | Six water molecules are sufficient to cause the complete dissociation of Ca(OH)₂ into Ca²⁺(H₂O)n and 2OH⁻(H₂O)n. worldscientific.comworldscientific.com |
Role of Hydroxyl Ions in Chemical Reactions
The chemical reactivity of calcium dihydroxide in many environments stems from its dissociation into calcium ions (Ca²⁺) and hydroxyl ions (OH⁻). scielo.brwikipedia.org The high concentration of hydroxyl ions released leads to a strongly alkaline environment, with the pH of calcium dihydroxide solutions reaching up to 12.6. scielo.brufg.br These hydroxyl ions are the primary agents in many of its characteristic reactions.
The mechanism of action of hydroxyl ions is particularly evident in their antimicrobial properties. The enzymatic sites of many microorganisms are located in their cytoplasmic membrane, which is responsible for critical functions like metabolism, cellular division, and transport of nutrients. scielo.brbjbms.org The high pH generated by the hydroxyl ions alters the integrity of this membrane in several ways:
Protein Denaturation : The high concentration of OH⁻ ions acts on membrane proteins, causing them to lose their structure and function. scielo.brbjbms.org
Lipid Peroxidation : Hydroxyl ions can induce chemical injury to the organic components of the membrane, specifically through the destruction of phospholipids (B1166683) or unsaturated fatty acids in a process similar to saponification. scielo.brufg.brbjbms.org This process can become a chain reaction, leading to widespread membrane damage. ufg.br
In alkaline aqueous solutions, hydroxyl ions often exist in the form of hydrated clusters, such as [OH(H₂O)₃]⁻. mdpi.com These clusters play a direct role in reaction mechanisms, for instance, by lowering the energy barrier for processes like hydrogen transfer. mdpi.com While hydroxyl ions are crucial for the antimicrobial and high-pH effects, studies on mineralization processes induced by calcium dihydroxide suggest that the calcium ions (Ca²⁺), not the hydroxyl ions, are the critical component for inducing mineralization in osteoblasts. nih.gov
Reactions with Acidic Species (e.g., Hydrogen Chloride)
Calcium dihydroxide, a moderately strong base, readily reacts with acidic species in a neutralization reaction. quora.com A classic example is its reaction with hydrogen chloride (HCl), a strong acid. quora.comyoutube.com When aqueous solutions of calcium dihydroxide and hydrochloric acid are mixed, they neutralize each other to form calcium chloride (CaCl₂) and water (H₂O). quora.comvaia.com
The balanced chemical equation for this double replacement reaction is:
Ca(OH)₂(aq) + 2HCl(aq) → CaCl₂(aq) + 2H₂O(l) quora.com
This reaction is highly exothermic, producing significant heat. quora.com
Mechanistic studies of the reaction between solid Ca(OH)₂ and gaseous HCl in the presence of water vapor reveal a more complex, two-step pathway. researchgate.net The final products can vary depending on conditions like temperature and HCl concentration. researchgate.net
Step 1: Formation of Calcium Hydroxychloride The initial reaction forms an intermediate compound, calcium hydroxychloride (Ca(OH)Cl). Ca(OH)₂ + HCl → Ca(OH)Cl + H₂O researchgate.net
Step 2: Formation of Calcium Chloride The calcium hydroxychloride can then react with additional HCl to form the final product, calcium chloride, but this second reaction tends to occur only when the initial calcium dihydroxide has been consumed. researchgate.netCa(OH)Cl + HCl → CaCl₂ + H₂O researchgate.net
Table 2: Products of Ca(OH)₂ and HCl Reaction
| Reactants | Conditions | Intermediate Product | Final Products | Reaction Type |
|---|---|---|---|---|
| Ca(OH)₂(aq) + HCl(aq) | Aqueous solution | None | CaCl₂(aq), H₂O(l) | Neutralization, Double Replacement quora.comyoutube.comvaia.com |
Interactions with Organic Matrices and Polymers
Calcium dihydroxide can be incorporated into organic matrices and polymers, where it interacts both physically and chemically, influencing the final properties of the composite material.
In composites with a demineralized bone matrix (DBM), an organic matrix, the addition of Ca(OH)₂ influences the material's physicochemical properties. Fourier-transform infrared spectroscopy (FTIR) analysis of DBM–Ca(OH)₂ composites reveals new absorption bands indicating ionic interactions between the calcium ions (Ca²⁺) from the hydroxide and the carboxyl groups (COO⁻) present in the collagen of the DBM. mdpi.com The ratio of DBM to Ca(OH)₂ affects properties such as crystallinity, calcium ion release, and particle size distribution. mdpi.com
When mixed with polymers, calcium dihydroxide can engage in specific chemical reactions.
With Polyvinyl Acetate (B1210297) (PVAc) : In the alkaline environment created by Ca(OH)₂, PVAc undergoes hydrolysis. This is followed by the formation of calcium acetate crystals, which can be detrimental to the long-term stability of the material due to their hygroscopic nature. semanticscholar.org
With Styrene-Acrylic Ester (SAE) Copolymers : Research shows that Ca(OH)₂ interacts with SAE latex. The small polymer particles precipitate on the surface of the this compound crystals, forming a thin film. An ionic bond forms between the calcium ion and the polycarboxylate, which can improve the binding strength within the composite. semanticscholar.org
With Poly(ethylmethacrylate/methylacrylate) (Poly(EMA/MA)) : When Ca(OH)₂ nanoparticles are blended with this acrylic copolymer, the polymer matrix affects the carbonation kinetics of the nanoparticles. The formation of calcium carbonate still occurs but at a lower rate and after a significant induction period. researchgate.net The polymer acts as a stabilizer, preventing the agglomeration of the Ca(OH)₂ nanoparticles. researchgate.net
These interactions are critical in applications such as polymer-cement concrete and materials for cultural heritage conservation. semanticscholar.orgresearchgate.net The chemical modification of the polymer or the inorganic phase can be used to enhance compatibility and improve the final physical properties of the hybrid materials. nih.govnih.gov
Table 3: Summary of Ca(OH)₂ Interactions with Organic Materials
| Organic Material | Type of Interaction | Observed Effects |
|---|---|---|
| Demineralized Bone Matrix (DBM) | Ionic interaction | Formation of bonds between Ca²⁺ and collagen's carboxyl groups; alters crystallinity and ion release. mdpi.com |
| Polyvinyl Acetate (PVAc) | Chemical reaction (hydrolysis) | Formation of unstable calcium acetate crystals. semanticscholar.org |
| Styrene-Acrylic Ester (SAE) | Ionic bonding, film formation | Polymer precipitates on Ca(OH)₂ crystals; Ca²⁺-polycarboxylate bonds improve binding. semanticscholar.org |
Theoretical and Computational Studies on Calcium Dihydroxide Systems
Quantum Chemical Methods (e.g., Density Functional Theory, Ab Initio)
Quantum chemical methods, such as Density Functional Theory (DFT) and ab initio calculations, are fundamental to understanding the electronic structure, bonding, and reactivity of calcium dihydroxide. These first-principles approaches calculate the properties of a system based on the principles of quantum mechanics, without the need for empirical parameters.
The interaction of calcium dihydroxide with water is crucial to its role in many applications. Quantum chemical studies have been instrumental in modeling the structure, stability, and properties of hydrated calcium dihydroxide clusters, Ca(OH)₂(H₂O)n. researchgate.networldscientific.comworldscientific.com
Research using both DFT and ab initio methods has shown that the dissociation of calcium dihydroxide in water is a stepwise process. researchgate.networldscientific.comworldscientific.com Studies have investigated clusters with a varying number of water molecules (n=1–6) to determine the point of complete dissociation. researchgate.networldscientific.comworldscientific.com The findings indicate that a minimum of six water molecules are required to induce the full dissociation of Ca(OH)₂ into Ca²⁺ and OH⁻ ions. researchgate.networldscientific.comworldscientific.com The resulting stable, ionic conformer of Ca(OH)₂(H₂O)₆ exhibits C₃ symmetry. researchgate.networldscientific.com
The interaction energies (ΔEe) of these hydrated complexes reveal that the water molecules in the primary hydration shell of the Ca²⁺ ion are very stable. researchgate.networldscientific.comworldscientific.com This stability of hydrated Ca(OH)₂ clusters has led to suggestions of their potential importance in atmospheric phenomena, such as the nucleation of noctilucent clouds. researchgate.networldscientific.comworldscientific.com Ab initio calculations on Ca(H₂O)n²⁺ clusters have further refined our understanding of the hydration properties of the calcium ion itself. aip.org
Table 1: Key Findings from Quantum Chemical Studies on Hydrated Calcium Dihydroxide
| Studied System | Computational Method | Key Finding | Reference |
| Ca(OH)₂(H₂O)n, n=1-6 | Density Functional Theory, Ab Initio | Six water molecules are necessary for complete dissociation. | researchgate.networldscientific.comworldscientific.com |
| Ca(OH)₂(H₂O)₆ | Density Functional Theory, Ab Initio | The stable ionic conformer possesses C₃ symmetry. | researchgate.networldscientific.com |
| Ca(OH)₂(H₂O)n | Density Functional Theory, Ab Initio | Water molecules in the first hydration shell of Ca²⁺ are highly stable. | researchgate.networldscientific.comworldscientific.com |
| Ca(H₂O)n²⁺ | Ab Initio | Provides insights into the hydration properties of the bare calcium ion. | aip.org |
DFT has been effectively employed to explore the chemical reaction mechanisms between calcium dihydroxide and various organic and inorganic species. For instance, in the context of bituminous materials, DFT calculations have been used to model the interaction between hydrated lime and the molecular components of bitumen. acs.orgresearchgate.net These studies calculate thermodynamic quantities like the free energy of dissociation (ΔGdissoc) to predict the strength and favorability of these interactions. acs.orgresearchgate.net
One significant finding is that calcium dihydroxide reacts preferentially with carboxylic acids present in bitumen, forming strong, water-resistant complexes. acs.orgresearchgate.net The calculated dissociation energy for these complexes is significantly higher compared to other common fillers like calcite and quartz, particularly in the presence of water. acs.orgresearchgate.net
Furthermore, DFT is used to characterize the nature of the chemical bonds formed. By analyzing the Laplacian of the electron density, researchers can distinguish between ionic and covalent bonding. acs.orgnih.gov In the case of the complex formed between calcium dihydroxide and model asphalt (B605645) moieties (like calcium oxalate), the bonds between calcium and oxygen have been identified as being primarily ionic in nature. acs.orgresearchgate.net This is characterized by a discontinuity in the electron density gradient along the bond path, indicating that electrons are not shared between the two atoms. acs.org DFT calculations have also been used to support the understanding of reaction pathways in palladium-catalyzed reactions where calcium hydroxide (B78521) is used as a catalyst. mdpi.com
Modeling Hydrated Clusters and Dissociation Pathways
Computational Simulations of Structural Evolution
Computational simulations are powerful for visualizing and predicting the structural evolution of materials containing calcium dihydroxide over time. These simulations often bridge the gap between molecular-level interactions and macroscopic properties.
In the realm of cement chemistry, simulations have been developed to model the hydration of tricalcium silicate (B1173343) (Ca₃SiO₅), a primary component of Portland cement, which leads to the formation of calcium-silicate-hydrate (C-S-H) gel and calcium dihydroxide (portlandite). nih.gov Advanced techniques like nano-computed X-ray tomography can be directly compared with computer simulations to validate the models of microstructure evolution. nih.gov These simulations track the volume fractions, spatial distribution, and morphology of the solid phases, including Ca(OH)₂, as the reaction progresses. nih.gov
Other simulations focus on the degradation processes, such as calcium leaching from cement paste. uni-bonn.decsic.es These models can simulate the dissolution of calcium dihydroxide when the material is exposed to aggressive solutions, like ammonium (B1175870) nitrate (B79036). uni-bonn.de By representing the material as a 3D matrix of pixels, each corresponding to a specific phase (e.g., pore solution, portlandite, C-S-H), these simulations can track the evolution of calcium concentration and porosity over time and space. uni-bonn.decsic.es Atomistic simulations, including classical molecular dynamics, are also used to study dissolution and adsorption mechanisms on the surface of portlandite crystals, providing insights into how crystal morphology evolves. researchgate.net
Finite Element Models in Calcium Regulation Contexts
Finite Element (FE) models are used to analyze the mechanical and transport properties of complex systems by dividing them into smaller, simpler parts (finite elements). In the context of materials containing calcium dihydroxide, such as cement pastes, FE models are crucial for understanding how microstructural changes affect bulk properties. nist.govmit.edu
Following the simulation of degradation processes like calcium leaching, the evolving microstructure serves as input for FE models to calculate changes in mechanical and transport properties. nist.gov For example, as calcium dihydroxide leaches out, the porosity of the cement paste increases, which in turn affects its stiffness (Young's modulus) and diffusivity. nist.govmit.edu These models can predict the well-known instability of calcium dihydroxide during leaching and also the more detailed compositional and volumetric changes in other cement phases. nist.gov
By combining microstructural models with FE analysis, researchers can develop comprehensive chemoporoplastic constitutive models. mit.edu In these models, the porosity created by the dissolution of calcium is a key state variable that links the chemical degradation process to the mechanical response of the material. mit.edu These simulations are vital for predicting the long-term durability and service life of concrete structures. mit.edu
Kinetic Modeling of Complex Reactions Involving Calcium Dihydroxide
Kinetic modeling is used to understand and predict the rates of chemical reactions involving calcium dihydroxide. These models are essential for optimizing industrial processes and understanding atmospheric chemistry.
The reaction between solid calcium dihydroxide and gaseous carbon dioxide has been studied extensively. Kinetic models have been developed to describe the carbonation rate, which is often controlled by the chemical reaction on the Ca(OH)₂ surface and the coverage of that surface by the calcium carbonate product. acs.org These studies show that the reaction rate and final conversion are significantly affected by relative humidity and slightly dependent on temperature. acs.org The rate-controlling step is often suggested to be the dissolution of Ca(OH)₂ in the adsorbed water layer on the particle surface. acs.org
Similarly, the kinetics of the pozzolanic reaction between calcium dihydroxide and fly ash have been investigated. nist.gov Thermogravimetric analysis is used to measure the consumption of Ca(OH)₂ over time at different temperatures. nist.gov The results indicate that the reaction rate, stoichiometry, and activation energy are dependent on the ratio of calcium dihydroxide to fly ash. nist.gov Various kinetic models, including those based on the Avrami and Knudsen equations, have been considered, but often a broader model is needed to fit the observed data accurately. nist.gov
In atmospheric science, kinetic models are used to understand the role of calcium species in the mesosphere. nih.gov The reactions of CaOH radicals with atomic hydrogen and oxygen are crucial for the atmospheric chemistry of meteoric calcium. nih.gov Master equation modeling, combined with experimental data, is used to extrapolate reaction rate constants to the specific temperature and pressure conditions of the upper atmosphere. nih.gov These models help to determine the lifetime and reservoir status of calcium-containing species like O₂CaOH. nih.gov
Advanced Applications of Calcium Dihydroxide in Materials Science
Cement and Concrete Chemistry
Calcium dihydroxide is an indispensable component in the chemistry of cement and concrete, influencing everything from the material's initial setting to its long-term durability and strength.
Role as a Hydration Product (Portlandite) in Cement Matrices
When Portland cement is mixed with water, a series of chemical reactions known as hydration begins. jkcement.com During this process, the primary clinker minerals, mainly tricalcium silicate (B1173343) (C₃S) and dicalcium silicate (C₂S), react to form two principal solid products: calcium silicate hydrate (B1144303) (C-S-H) and calcium hydroxide (B78521) (Ca(OH)₂), or portlandite. jkcement.comscielo.br The C-S-H gel is the main binding agent, responsible for the strength and durability of the concrete, while portlandite is a crystalline product that constitutes a significant portion of the hydrated cement paste, typically around 20% to 25% by volume. elixirpublishers.comdergipark.org.tr
The formation of portlandite is a key indicator of the ongoing hydration process. wisc.edule-comptoir-geologique.com It crystallizes from the liquid phase within the cement paste as the silicates hydrate. trb.org The amount of portlandite produced is directly related to the composition of the cement; for instance, cements with a higher proportion of C₃S will generate more calcium hydroxide during hydration. scielo.br This crystalline phase typically forms as hexagonal plates, which can be observed throughout the hardened cement paste. elixirpublishers.com
Influence on Mechanical Performance and Volume Stability of Cementitious Materials
However, the presence of a significant amount of portlandite can also present challenges to the durability of concrete. Its higher solubility compared to C-S-H makes it more susceptible to leaching in acidic environments, which can increase porosity and reduce strength over time. elixirpublishers.com On the other hand, the alkaline nature of this compound (maintaining a high pH of around 12.5) is crucial for the passivation of steel reinforcement, protecting it from corrosion.
Microstructural Aspects of Calcium Dihydroxide in Hardened Cement Paste
The microstructure of hardened cement paste reveals the intricate arrangement of its constituent phases, with this compound playing a prominent visual and structural role. trb.org Using techniques like scanning electron microscopy (SEM), researchers can observe the morphology and distribution of portlandite crystals within the cement matrix. mdpi.comresearchgate.netresearchgate.net
Portlandite typically forms as large, well-defined hexagonal, plate-like crystals. elixirpublishers.comdergipark.org.trresearchgate.net These crystals can be found in various locations within the paste: filling pores, at the interface between aggregates and the cement paste (the interfacial transition zone or ITZ), and surrounding unhydrated cement particles. dergipark.org.trtrb.org The size and orientation of these crystals can vary depending on factors such as the water-to-cement ratio, curing conditions, and the presence of admixtures. ceramics-silikaty.cz For instance, a higher water-to-cement ratio can lead to the formation of larger portlandite crystals. dergipark.org.tr The morphology of these crystals can range from well-formed hexagonal prisms to more irregular or fibrous formations. trb.orgresearchgate.net
Contributions to Autogenous Self-Healing in Cement-Based Materials
One of the most promising areas of research in cementitious materials is autogenous self-healing, the innate ability of concrete to repair its own microcracks. This compound is a key player in this process. hep.com.cnwikipedia.org When microcracks form, they can expose unhydrated cement particles and this compound to moisture. mdpi.com
Two primary mechanisms involving this compound contribute to self-healing:
Further Hydration: Unhydrated cement particles exposed by the crack can react with water, producing additional C-S-H and this compound to fill the void. wikipedia.orgmdpi.com
Carbonation: this compound present in the crack or leached into the crack can react with carbon dioxide (CO₂) dissolved in water. This reaction forms calcium carbonate (CaCO₃), a stable compound that can effectively seal the crack. scielo.brmdpi.com This carbonation process is considered a major contributor to autogenous healing. mdpi.com
The effectiveness of this healing process is influenced by the availability of this compound and the presence of water. scielo.brscite.ai Cements that produce a higher amount of Ca(OH)₂, such as high initial strength cements, have shown enhanced self-healing capabilities. scielo.br
Interaction with Supplementary Cementitious Materials (e.g., Pozzolans)
Supplementary cementitious materials (SCMs), such as fly ash, silica (B1680970) fume, and natural zeolites, are often added to concrete to enhance its properties. scielo.br These materials are typically pozzolanic, meaning they are rich in amorphous silica and alumina (B75360) and react with this compound in the presence of water to form additional C-S-H gel. wikipedia.orgquora.com This is known as the pozzolanic reaction. wikipedia.orgquora.com
The pozzolanic reaction offers several benefits:
Strength Enhancement: By consuming the relatively weaker and more soluble portlandite and producing more of the primary strength-giving C-S-H gel, SCMs can significantly increase the long-term strength and durability of concrete. mdpi.com
Reduced Permeability: The additional C-S-H formed fills capillary pores, leading to a denser and less permeable microstructure. mdpi.com
Improved Durability: The reduction of this compound makes the concrete more resistant to chemical attacks, such as sulfate (B86663) attack and acid rain. getty.edu
The reactivity of different pozzolans varies. Silica fume, for example, is highly reactive and begins to consume this compound within hours of mixing. cdnsciencepub.com Fly ash reacts more slowly, contributing to strength gain at later ages. cdnsciencepub.com The interaction between this compound and SCMs is a cornerstone of designing high-performance and sustainable concrete mixtures. e3s-conferences.orgacs.org
Nanomaterials and Composites
The synthesis of calcium dihydroxide at the nanoscale has opened up new avenues for its application in advanced materials. Nanosized Ca(OH)₂, often referred to as nanolime, exhibits properties distinct from its bulk counterpart due to its high surface area-to-volume ratio. acs.org
This compound nanoparticles can be synthesized through various methods, including sonochemical synthesis and precipitation in the presence of stabilizing agents like cellulose (B213188) nanofibers. acs.org These nanoparticles can be incorporated into polymer matrices to create nanocomposites with enhanced properties. For instance, a nanocomposite of paraloid, multi-walled carbon nanotubes, and Ca(OH)₂ nanoparticles has been developed for the protection of cultural heritage, offering resistance to acid rain. The addition of these nano-additives can improve the thermal stability of the polymer matrix.
In the field of cultural heritage conservation, Ca(OH)₂ nanoparticles are particularly valuable. Dispersed in alcohol, they can penetrate deeply into the porous structure of degraded materials like stone, mortars, and frescoes. researchgate.netnih.gov Once inside, they react with atmospheric carbon dioxide to form calcium carbonate, which consolidates the damaged material and heals cracks. acs.orgnih.gov The small particle size ensures a high reactivity and effective binding. acs.org
The development of this compound composite particles with controlled size and shape is also an active area of research. rsc.org These tailored particles have potential applications ranging from industrial adsorbents to medical uses. rsc.org
Interactive Data Table: Mechanical Properties of Compacted this compound vs. Portland Cement Paste
| Material | Porosity (%) | Modulus of Elasticity (E) (GPa) | Flexural Strength (MPa) |
| This compound | 34 | - | 5.89 |
| This compound | 21 | - | 14.20 |
| Portland Cement Paste | 30 | 5.9 - 19.0 | 3.00 - 10.00 |
| Portland Cement Paste | 17 | 5.9 - 19.0 | 3.00 - 10.00 |
Data sourced from references canada.ca.
Synthesis of Calcium Dihydroxide Nanostructures
The production of calcium dihydroxide [Ca(OH)₂] as nanostructures has opened new avenues for its application, primarily due to the unique properties conferred by their high surface-area-to-volume ratio. Various methods have been developed for the synthesis of these nanoparticles, often referred to as nanolime.
A prevalent and straightforward technique is chemical precipitation in an aqueous medium at room temperature. mdpi.com This method typically involves the reaction of calcium nitrate (B79036) [Ca(NO₃)₂] or calcium chloride (CaCl₂) with sodium hydroxide (NaOH). mdpi.comnih.gov For instance, one method reports the synthesis of Ca(OH)₂ nanoparticles (CHNPs) by using calcium nitrate dihydrate and sodium hydroxide as precursors, resulting in CHNPs with an average size of about 350 nm. mdpi.com The process is inexpensive and results in the formation of hexagonal CHNPs, although the inevitable carbonation process can also lead to the formation of calcite and a minor amount of aragonite phases. mdpi.com To control particle size and prevent agglomeration, synthesis can be modified by adding a surfactant, such as Triton X-100, which can yield nanoparticles with dimensions as small as 20 nm. engineering.org.cn
Another approach is sonochemical synthesis , which utilizes ultrasonic irradiation. In this method, calcium acetate (B1210297) is reacted with sodium hydroxide or tetramethylammonium (B1211777) hydroxide in ethanol (B145695) under ultrasonic waves. researchgate.net The reaction conditions, including the concentration of the calcium ion, aging time, and the power of the ultrasonic device, are critical factors that influence the size and morphology of the resulting nanostructures. researchgate.net
Cellulose nanofibers have also been effectively used to template the precipitation of calcium dihydroxide nanoparticles, yielding sizes under 50 nm from calcium nitrate–sodium hydroxide reactions. mdpi.com These nanostructures are particularly valued for their high reactivity with atmospheric carbon dioxide, a crucial feature for applications in heritage conservation. mdpi.com
The table below summarizes different synthesis methods and their resulting nanoparticle characteristics.
| Synthesis Method | Precursors | Key Features | Resulting Particle Size | Reference(s) |
| Chemical Precipitation | Calcium nitrate dihydrate, Sodium hydroxide | Inexpensive, room temperature, aqueous medium | ~350 nm | mdpi.com |
| Chemical Precipitation with Surfactant | Calcium chloride, Sodium hydroxide, Triton X-100 | Reduced particle size, rapid preparation | < 200 nm down to 20 nm | engineering.org.cn |
| Sonochemical Synthesis | Calcium acetate, Sodium hydroxide/Tetramethylammonium hydroxide | Control over morphology via reaction conditions | Varies with conditions | researchgate.net |
| Templated Precipitation | Calcium nitrate, Sodium hydroxide, Cellulose nanofibers | Produces hybrid system, prevents agglomeration | < 50 nm | mdpi.com |
Integration into Bioactive Glasses for Enhanced Properties
Bioactive glasses (BAGs) are a class of materials known for their ability to bond with bone and have been studied for decades as bone substitutes. najah.eduresearchgate.net The integration of calcium dihydroxide into bioactive glass formulations has been explored to enhance their physical, mechanical, and biological properties.
In one novel approach, calcium dihydroxide was used as the calcium source in the co-precipitation method to prepare a bioactive glass, and its properties were compared with a BAG prepared using the conventional calcium nitrate tetrahydrate. semnan.ac.ir The research found that the bioactive glass synthesized with Ca(OH)₂ (BG-2) exhibited superior properties.
Key Research Findings:
Surface Properties: The BG-2 glass showed a larger surface area (100 m²/g) compared to the conventionally prepared glass (78 m²/g). semnan.ac.ir
Mechanical Hardness: Knoop hardness measurements revealed that the BG-2 glass possessed significantly better hardness (0.43 GPa at 680°C and 2.16 GPa at 980°C) compared to the conventional glass (0.24 GPa and 0.57 GPa at the same temperatures, respectively). semnan.ac.ir
Biological Activity: The BG-2 glass demonstrated better attachment and proliferation of MG63 cells, indicating enhanced biocompatibility. semnan.ac.ir After sintering at lower-than-conventional temperatures, it formed crystalline phases of wollastonite and apatite, which are critical for its mechanical and biological performance. semnan.ac.ir
These findings suggest that the choice of calcium precursor, specifically calcium dihydroxide, can positively influence the properties of bioactive glass, proposing it as a promising bioactive ceramic for hard tissue repair and regeneration applications. semnan.ac.ir While this compound has been a standard material for procedures like direct pulp capping in dentistry, studies have shown that bioactive glass may be superior in inducing the formation of a dentinal bridge and causing less inflammation. najah.edumdpi.com
Application as Fillers in Bituminous Materials
Hydrated lime, the common name for calcium dihydroxide, is widely used as an active mineral filler in bituminous materials like asphalt (B605645) concrete. mdpi.com Its primary role is to improve the durability and performance of the pavement, particularly by enhancing its resistance to moisture-induced damage. mdpi.com
The addition of filler particles to bitumen creates a mastic, which increases stiffness and improves resistance to permanent deformation. mdpi.com Hydrated lime is considered an "active" filler because it chemically interacts with the bitumen constituents, unlike "inert" fillers like quartz. mdpi.com
Research findings highlight several benefits:
Improved Adhesion and Moisture Resistance: Experimental evidence strongly supports that hydrated lime improves the bond between the aggregate and the bitumen binder, reducing susceptibility to moisture damage. The use of fillers containing Ca(OH)₂ is known to improve the moisture resistance of asphalt mixtures. mdpi.com
Chemical Interaction: Density functional theory modeling has shown that hydrated lime can react with specific functional groups in bitumen, particularly carboxylic acids, to form strong, water-resistant ionic bonds. mdpi.com The calculated free energies of dissociation for these complexes are significantly higher compared to those formed with other fillers like calcite or quartz, especially in the presence of water. mdpi.com
Pozzolanic Properties: In bitumen emulsions, active fillers containing calcium oxide (which hydrates to form calcium dihydroxide) can impart pozzolanic properties. This reaction with water accelerates the curing process and strengthens the mastic.
Studies using methods like the Cantabrian Test on bituminous mastics have demonstrated that those containing this compound exhibit lower wear losses, indicating a reduction in the risk of plastic deformation and an improvement in durability and adhesiveness.
Impact on Geopolymer Properties and Mechanical Strength
Geopolymers are inorganic, cement-like materials synthesized from aluminosilicate (B74896) source materials. The incorporation of calcium dihydroxide has been shown to significantly influence their microstructure and mechanical properties, particularly their compressive strength.
The primary mechanism behind this enhancement is the contribution of Ca(OH)₂ to the formation of additional binding phases within the geopolymer matrix. When calcium dihydroxide is added to fly ash or metakaolin-based geopolymers, it provides available calcium ions (Ca²⁺) that react to form calcium silicate hydrate (C-S-H) and calcium aluminosilicate hydrate (C-A-S-H) gels, alongside the primary sodium aluminosilicate hydrate (N-A-S-H) gel.
Key Research Findings:
Increased Compressive Strength: The formation of these additional C-S-H and C-A-S-H gels leads to a denser and more compact microstructure, which directly translates to improved compressive strength.
Optimal Content: The effect of Ca(OH)₂ is dose-dependent. One study on a geopolymer derived from kaolin, fly ash, and red mud found that the compressive strength initially increases with Ca(OH)₂ content, reaching an optimum at about 13% by weight of the solid raw materials, after which the strength begins to decrease.
Influence of Activator Concentration: The concentration of the alkaline activator (e.g., NaOH) also plays a crucial role. The same study noted that geopolymer materials produced with an 8M NaOH activator exhibited higher compressive strength than those prepared with 4M, 6M, or 10M NaOH.
Enhanced Densification: In fly ash-based geopolymers, increasing the addition of Ca(OH)₂ from 4% to 19% resulted in a 210% increase in compressive strength (up to 29.3 MPa at 28 days) due to increased densification of the microstructure.
The table below shows the impact of Ca(OH)₂ on the compressive strength of different geopolymer systems.
| Geopolymer System | Ca(OH)₂ Content | Activator | Key Finding | Reference(s) |
| Fly Ash-based | 4% vs. 19% | - | 210% increase in compressive strength with higher Ca(OH)₂ content. | |
| Kaolin, Fly Ash, Red Mud | ~13 wt.% (optimal) | 8M NaOH (optimal) | Highest compressive strength achieved at optimal Ca(OH)₂ and activator concentration. | |
| Fly Ash-Red Mud | 4 wt.% | - | Addition of Ca(OH)₂ and steel slag significantly improved mechanical properties, reaching 30.6 MPa. |
Cultural Heritage Conservation
Calcium dihydroxide, particularly in the form of nanoparticles dispersed in alcohol (known as nanolime), has become a vital tool in the conservation of cultural heritage. mdpi.com These nanoparticles offer a highly effective and compatible solution for consolidating and protecting fragile historical materials such as stone, mortars, plasters, and paper. mdpi.com
The primary advantage of using Ca(OH)₂ nanoparticles is their ability to penetrate deeply into the porous and cracked structures of degraded materials. mdpi.com Once applied, the high surface area of the nanoparticles facilitates a rapid reaction with atmospheric carbon dioxide (carbonation), transforming the calcium dihydroxide into calcium carbonate (CaCO₃). mdpi.com This newly formed calcium carbonate acts as a mineral binder, strengthening the original material in a manner that is chemically and physically compatible with the substrate. engineering.org.cn
Applications in cultural heritage include:
Consolidation of Stone and Plasters: Nanolime suspensions can be applied to weakened stone or plaster surfaces. The nanoparticles penetrate cracks and pores, and their subsequent carbonation heals the damage and improves surface cohesion. engineering.org.cnmdpi.com
Paper Deacidification: Calcium dihydroxide is used to neutralize acids in historical documents and manuscripts, which is a primary cause of paper degradation and embrittlement. mdpi.com Nanoparticle suspensions can be sprayed onto paper, where they raise the pH to a safe level for long-term preservation.
Environmental Control: The ability of calcium dihydroxide to absorb carbon dioxide and manage humidity levels is beneficial for creating stable environmental conditions in museum storage areas, protecting delicate artifacts from harmful atmospheric gases.
It is important to note that the solvent used for the nanolime dispersion can affect its performance. It has been shown that Ca(OH)₂ nanoparticles can react with short-chain alcohols like ethanol and isopropanol (B130326) to form calcium alkoxides, which can slow down the rate of carbonation and influence the type of calcium carbonate formed.
Thermochemical Energy Storage Applications
Calcium dihydroxide is a highly promising material for thermochemical energy storage (TCES) due to its reversible gas-solid reaction. This technology stores thermal energy in the form of chemical potential, offering the potential for high energy density and long-term, loss-free storage.
The storage principle is based on the following reversible chemical reaction: Ca(OH)₂(s) + Heat ⇌ CaO(s) + H₂O(g)
Charging (Endothermic): During the charging phase, heat (e.g., from concentrated solar power or industrial waste heat) is applied to calcium dihydroxide. This causes it to decompose (dehydrate) into calcium oxide (CaO) and steam (H₂O), effectively storing the absorbed heat as chemical energy in the CaO. This process typically occurs at temperatures between 400 and 600°C under atmospheric pressure.
Discharging (Exothermic): To release the stored energy, the calcium oxide is re-exposed to water vapor. The subsequent exothermic hydration reaction reforms calcium dihydroxide and releases a significant amount of heat, which can be used for power generation or industrial processes.
The Ca(OH)₂/CaO system offers several advantages, including a high theoretical energy storage density (up to 1400 kJ/kg), the use of materials that are inexpensive and abundant, and environmental friendliness. However, practical implementation faces challenges such as material agglomeration, cohesiveness, and poor thermal conductivity, which can impede reactor performance. To overcome these issues, research is focused on improving material properties through methods like nanocoating and developing advanced reactor designs, such as mechanically induced fluidized beds, to enhance heat and mass transfer.
Enhancement of Carbon Nanotube Thermal Stability
In cementitious composites, functionalized CNTs can react with the this compound produced during cement hydration. This reaction can lead to the formation of more calcium silicate hydrate (C-S-H) gel, a key binding phase in concrete, which can improve the strength and thermal characteristics of the composite. mdpi.com Thermal analysis of cement composites containing a nano-silica-CNT mixture showed that the presence of the composite led to a conversion of this compound into other hydration products, indicating an interaction that alters the thermal degradation behavior. mdpi.com
In polymer composites, the addition of inorganic fillers can significantly enhance thermal stability. One study reported the use of this compound nanoparticles alongside aminated multi-walled CNTs in a resin to create a protective coating for monuments against extreme heat, suggesting an improvement in thermal resistance. Another study investigated the synergistic effect of calcium ferrite (B1171679) nanoparticles and CNTs on the thermal stability of an epoxy polymer, noting that the combination increased the onset temperature of thermal degradation from 300°C to 350°C. While this study used calcium ferrite, it points to the potential of calcium-containing compounds to work with CNTs to enhance the thermal properties of a polymer matrix.
Research on Calcium Dihydroxide in Environmental Remediation
Water Purification Technologies
Calcium dihydroxide plays a significant role as a flocculant and pH-adjusting agent in water and wastewater treatment. fishersci.ie Its ability to neutralize acidity and precipitate pollutants makes it a cornerstone of many purification systems. fishersci.iefishersci.co.uk
The primary mechanism for removing heavy metals using calcium dihydroxide is chemical precipitation. nih.gov By increasing the pH of the water, calcium dihydroxide converts dissolved toxic heavy metal ions into insoluble metal hydroxides. nih.govwikipedia.org These precipitates can then be effectively removed from the water through sedimentation or filtration. nih.gov This process is crucial for treating industrial wastewater containing metals such as lead, copper, and zinc. wikipedia.org
The effectiveness of heavy metal removal is highly dependent on the pH of the solution. As the pH increases, the solubility of most metal hydroxides decreases, leading to higher removal efficiency. Research has shown that at a pH of 9.5 or higher, significant removal of zinc, cadmium, and manganese can be achieved. researchgate.net Furthermore, studies optimizing the use of calcium dihydroxide found that at a pH of 10.5, the concentrations of various heavy metals could be reduced to extremely low levels through co-precipitation with calcium carbonate. fishersci.ca Adsorption of metal ions onto the surface of the formed precipitates also contributes to their removal from the water. researchgate.net
Table 1: Heavy Metal Removal Efficiency using Calcium Dihydroxide
| Heavy Metal | Initial Concentration (mg/L) | Final pH | Removal Efficiency (%) | Source |
|---|---|---|---|---|
| Lead (Pb) | 100 | 11 | 95 | researchgate.net |
| Cadmium (Cd) | 100 | >9.5 | ~99 | researchgate.netresearchgate.net |
| Copper (Cu) | Variable | 10.5 | >99 | fishersci.ca |
| Zinc (Zn) | Variable | 10.5 | 99.76 | fishersci.ca |
| Nickel (Ni) | Variable | 10.5 | >99 | fishersci.ca |
Calcium dihydroxide is a strong base that is widely used to neutralize acidic water. wikipedia.org When added to water, it dissolves and releases hydroxide (B78521) ions (OH-), which react with the excess hydrogen ions (H+) present in acidic water, thereby raising the pH. wikipedia.org This application is vital for treating industrial effluents from industries like glass and ceramics production and for remediating water bodies, such as lakes and rivers, that have been affected by acid rain. nih.govwikipedia.org It is also used to treat acidic mine drainage, a significant environmental problem in the mining industry, by neutralizing the water and precipitating heavy metals. nih.gov An important advantage of using calcium dihydroxide is that it is self-regulating and does not excessively increase the pH, which helps protect aquatic ecosystems and prevent corrosion in water pipes. fishersci.ie
Emerging contaminants, including pharmaceuticals and endocrine-disrupting compounds (EDCs), are increasingly detected in surface waters and pose potential health risks. americanelements.commims.com However, conventional water treatment processes, which may include steps like coagulation and pH adjustment with calcium dihydroxide, have been shown to be largely ineffective at removing many of these micropollutants. americanelements.commims.comfishersci.ca
Studies on full-scale water treatment plants have demonstrated that while some compounds can be moderately removed, many others pass through the treatment train with little to no reduction in concentration. For example, research has shown that conventional treatment might remove less than 25% of certain pharmaceuticals and has minimal impact on many EDCs. americanelements.comfishersci.ca The chemical stability of compounds like the synthetic estrogen 17α-ethinylestradiol allows them to persist through these processes. americanelements.com Therefore, while calcium dihydroxide is effective for other aspects of water purification, advanced treatment technologies are typically required to effectively eliminate the majority of emerging contaminants. mims.comfishersci.ca
Neutralization of Acidic Water Bodies
Soil Remediation Strategies
Calcium dihydroxide is also a key component in strategies aimed at remediating contaminated soils. Its primary roles are to stabilize heavy metals, reducing their risk to the environment, and to assist in the breakdown of persistent organic pollutants.
Stabilization is a remediation technique that reduces the mobility and bioavailability of contaminants in soil without removing them. wikipedia.org Calcium dihydroxide is used as a stabilizing agent, often in combination with other materials, to treat soils contaminated with heavy metals like lead (Pb) and cadmium (Cd). wikipedia.orgmims.com The addition of calcium dihydroxide raises the soil pH, which promotes the precipitation of heavy metals as less soluble hydroxides and carbonates. wikipedia.orgwikipedia.org This chemical change immobilizes the contaminants, making them less likely to leach into groundwater or be taken up by plants. mims.com
Research has demonstrated that applying calcium hydroxide-modified materials can significantly decrease the extractable amounts of lead and cadmium in soil and transform them into more stable chemical forms. wikipedia.org For instance, one study showed that a 6% application of calcium dihydroxide reduced the bioavailable fluorine in contaminated soil from 43.0% down to just 3.5% by converting it into stable calcium fluoride. mims.com
Table 2: Stabilization of Soil Contaminants with Calcium-Based Amendments
| Contaminant | Amendment | Application Rate (%) | Reduction in Bioavailability/Mobility | Source |
|---|---|---|---|---|
| Lead (Pb) | Fly ash modified with Ca(OH)₂ | 0.6 | 86.5% reduction in CaCl₂-extractable Pb | wikipedia.org |
| Cadmium (Cd) | Fly ash modified with Ca(OH)₂ | 0.6 | Transformed to more stable fractions | wikipedia.org |
| Fluorine (F) | Calcium dihydroxide | 6 | 91.8% reduction in bioavailable F | mims.com |
Polychlorinated biphenyls (PCBs) are persistent organic pollutants that pose a significant environmental challenge. wikidata.org Research has shown that calcium dihydroxide can play a crucial role in the remediation of PCB-contaminated soil, particularly when combined with thermal desorption. fishersci.se
In this process, the contaminated soil is heated to high temperatures, and the addition of calcium dihydroxide significantly promotes the dechlorination and degradation of the PCB molecules. fishersci.se The alkaline conditions created by the calcium dihydroxide at elevated temperatures facilitate the removal of chlorine atoms from the biphenyl (B1667301) structure, a key step in reducing their toxicity. fishersci.sefishersci.no One study found that heating PCB-contaminated soil to 400°C for 30 minutes with a 1% addition of Ca(OH)₂ resulted in a removal efficiency of 65.9%, substantially higher than the 48.4% achieved without the additive. fishersci.se Increasing the temperature further enhances this effect.
Table 3: Effect of Calcium Dihydroxide on Thermal Desorption of PCBs
| Temperature (°C) | Ca(OH)₂ Addition (wt.%) | PCB Removal Efficiency (%) | Source |
|---|---|---|---|
| 400 | 0 (Control) | 48.4 | fishersci.se |
| 400 | 1 | 65.9 | fishersci.se |
| 600 | 0 (Control) | 90.0 | fishersci.se |
| 600 | 1 | 94.0 | fishersci.se |
Neutralization of Acidic Soils
Acidic soils pose a significant challenge to agriculture by limiting nutrient availability and increasing the toxicity of elements like aluminum. Research has consistently shown that calcium dihydroxide is a potent ameliorant for soil acidity. frontiersin.orgfrontiersin.org
When applied to acidic soils, calcium dihydroxide dissociates into calcium (Ca²⁺) and hydroxide (OH⁻) ions. cropnutrition.com The hydroxide ions react with and neutralize the excess hydrogen ions (H⁺) in the soil solution, thereby increasing the soil pH. frontiersin.orgcropnutrition.com The calcium ions replace acidic cations like aluminum (Al³⁺) and hydrogen on the soil's exchange sites, further reducing soil acidity. cabidigitallibrary.org
Key Research Findings:
Rapid pH Correction: Studies have demonstrated that calcium dihydroxide reacts quickly in the soil to raise pH levels. frontiersin.orgresearchgate.net This rapid action is attributed to its higher solubility compared to other liming agents like calcium carbonate. researchgate.net
Improved Crop Yield: A meta-analysis of various liming materials found that calcium dihydroxide resulted in the highest crop yield increase (44.4%) compared to other materials like calcium carbonate and dolomite. frontiersin.org This is linked to its high neutralizing value. frontiersin.orgfrontiersin.org
Nutrient Dynamics: Research indicates that while both calcium carbonate and calcium dihydroxide can ameliorate soil acidity, calcium dihydroxide may be more effective at reducing nitrification and subsequent nitrogen loss at high loading rates. researchgate.net It has also been shown to potentially enhance the availability of phosphorus more effectively than calcium carbonate. researchgate.net
Methodology for Lime Requirement: Direct titration with calcium dihydroxide is being explored as a more rapid method for determining the lime requirement of acidic soils compared to traditional, time-consuming incubation methods with calcium carbonate. researchgate.net
Comparative Data of Liming Materials on Crop Yield:
| Liming Material | Yield Increase (%) |
| This compound | 44.4 |
| Gypsum | > Calcium Carbonate |
| Calcium carbonate | > Dolomite |
| Dolomite | > Calcium oxide |
| Calcium oxide | > CKD |
| CKD (Cement Kiln Dust) | > Wood ash |
| Wood ash | -3.25 |
This table is based on a meta-analysis comparing the effects of different liming materials on crop yield. frontiersin.org
Carbon Capture and Storage Technologies
Calcium dihydroxide is a key component in various carbon capture and storage (CCS) technologies, primarily through a process known as carbonation or calcium looping. researchgate.netcsic.es The fundamental reaction involves the capture of carbon dioxide (CO₂) by calcium dihydroxide to form calcium carbonate (CaCO₃), a stable solid. researchgate.netmdpi.com
Research Highlights:
Aqueous Solution Absorption: Studies have investigated the use of calcium dihydroxide aqueous solutions as absorbents for CO₂. Research has shown that a saturated aqueous solution of Ca(OH)₂ is a highly efficient absorbent, with a calculated absorption capacity significantly higher than that of suspension solutions. researchgate.net
Solid Sorbent Performance: As a solid sorbent, calcium dihydroxide has demonstrated good CO₂ uptake capacity, particularly at lower temperatures (20-150 °C). nih.gov The efficiency of capture is enhanced by using fine granulometry, which increases the available surface area for the reaction, and by the presence of moisture in the gas stream. nih.gov
Calcium Looping Enhancement: In calcium looping (CaL) technology, which typically captures around 90% of CO₂ emissions, injecting calcium dihydroxide into the carbonator is being researched as a method to boost capture efficiency to as high as 99%. csic.es
Onboard Ship Carbon Capture: An innovative application being explored is the use of calcium dihydroxide-based CCS systems on board ships to mitigate CO₂ emissions. researchgate.netfrontiersin.org This approach offers the dual benefit of reducing emissions and potentially counteracting ocean acidification through the controlled release of the resulting calcium carbonate. frontiersin.org
Factors Influencing CO₂ Capture with Solid Ca(OH)₂:
| Parameter | Effect on Carbonation Capacity |
| Granulometry | Fine grain size increases surface area and improves performance. nih.gov |
| Temperature | Good uptake capacity observed at low temperatures (20-150 °C). nih.gov |
| Moisture | Presence of moisture in the gas stream enhances CO₂ capture. nih.gov |
| SO₂ and NO | Presence of these gases can decrease the carbonation capacity. nih.gov |
Sludge Stabilization and Disinfection
Calcium dihydroxide plays a crucial role in the treatment of sewage sludge, a byproduct of wastewater treatment. The process, often referred to as lime stabilization, involves adding calcium dihydroxide to the sludge to raise its pH, which in turn stabilizes the material and disinfects it by inactivating pathogens. brieflands.comthembrsite.com
Key Research Findings:
Pathogen Reduction: The primary goal of lime stabilization is to raise the pH of the sludge to a level of 12 or higher for a specified period (e.g., at least 2 hours). brieflands.comnih.gov This alkaline environment is effective in significantly reducing the populations of pathogenic bacteria and viruses. brieflands.comunhcr.orgfrontiersin.org Studies have reported fecal coliform reductions of more than 99.99%. brieflands.com However, it's noted that hydrated lime treatment alone may not inactivate helminth eggs. unhcr.org
Odor and Putrescence Control: The high pH created by the addition of calcium dihydroxide inhibits the microbial activity that leads to odor and decay (putrescence) of the sludge. thembrsite.com
Improved Dewatering: Lime treatment can improve the dewaterability of sludge by acting as a coagulant, leading to better solid-liquid separation. emersan-compendium.org
Chemical Transformations: Research using gas chromatography-mass spectrometry has shown that the addition of calcium dihydroxide to sludge leads to the enhanced release of ammonia, hydrolysis of fats and proteins, and the conversion of free fatty acids into their calcium salts. researchgate.net
Agronomic Benefits of Treated Sludge: Sludge stabilized with calcium dihydroxide can have agricultural applications. The treatment increases the calcium content of the sludge, which can be beneficial for plant nutrition, particularly in acidic soils. mdpi.com
Recommended pH and Contact Time for Sludge Disinfection:
| pH Level | Minimum Contact Time |
| >12 | 30 minutes |
| >11.5 | 60 minutes |
| >11 | 120 minutes |
These recommendations are for the effective inactivation of many pathogens in faecal sludge. unhcr.org
Management of Flue Gas Emissions
Calcium dihydroxide is extensively used in flue gas desulfurization (FGD) systems to remove acidic gases, such as sulfur dioxide (SO₂) and hydrogen chloride (HCl), from the exhaust of industrial facilities and power plants. lime.orgaidic.it The process, known as scrubbing, can be performed using dry, semi-dry, or wet methods. lime.org
Research Findings:
High Removal Efficiency: Lime scrubbing is recognized as a highly effective technology for controlling acidic gas emissions. lime.org Research has demonstrated removal efficiencies of 95% to 99% for both SO₂ and HCl. lime.org One study investigating the use of hydrated lime to reduce emissions from incineration achieved removal efficiencies of 97% for HCl and 87% for SO₂. iieta.org
Dry Sorbent Injection: In dry scrubbing processes, dry hydrated lime is injected directly into the flue gas duct. lime.org The reactivity of the lime is crucial for efficient capture. High-surface-area hydrated limes have been developed to improve the efficiency of this process. qualicer.org
Wet Scrubbing: In wet scrubbers, a slurry of calcium dihydroxide in water is sprayed into the flue gas. lime.org Hydrated lime is favored over limestone in some wet FGD systems due to its higher solubility and alkalinity, which leads to a faster reaction rate with SO₂. aidic.it
Influence of Other Flue Gas Components: The presence of other gases in the flue stream can influence the reaction. For instance, the presence of CO₂ and SO₂ can lower the conversion of lime by HCl over longer periods by forming a product layer that impedes diffusion. researchgate.net Conversely, the presence of NOx and O₂ can enhance the sulfation of Ca(OH)₂. researchgate.net
Composite Desulfurizers: Research is ongoing to improve the efficiency of FGD systems. One study explored the use of a modified MIL-53(Fe) additive mixed with Ca(OH)₂ as a composite desulfurizer, which was shown to significantly increase the oxidation of sulfite (B76179) and improve desulfurization efficiency. repec.orgmdpi.com
Removal Efficiencies of Acid Gases with Calcium Dihydroxide:
| Acid Gas | Removal Efficiency (%) |
| Hydrogen Chloride (HCl) | 95 - 99 lime.org |
| Sulfur Dioxide (SO₂) | 95 - 99 lime.org |
These are typical removal efficiencies achieved by lime scrubbers in various industrial applications.
Biomedical and Biological Research on Calcium Dihydroxide
Biocompatibility and Bioactivity Assessments
The biocompatibility of a material refers to its ability to perform with an appropriate host response in a specific application. isciii.es Bioactivity, in this context, relates to the material's capacity to induce a biological response that leads to tissue repair and regeneration.
In vitro studies are crucial for the initial assessment of a material's cytotoxicity and its effect on cellular behavior. isciii.es The biocompatibility of calcium dihydroxide has been evaluated using various cell lines, yielding insights into its cellular interactions.
Studies have reported good biocompatibility with cell lines such as fibroblasts. scielo.br However, direct contact with calcium dihydroxide can create a zone of necrosis due to its high alkalinity, which causes protein denaturation. scielo.brmansapublishers.com Research on human umbilical cord mesenchymal stem cells (HUCMSCs) has shown that calcium dihydroxide can affect cell viability. scielo.br The viability of HUCMSCs, when exposed to calcium dihydroxide, was assessed using the methyl-thiazol-tetrazolium (MTT) assay, which indicated a cytotoxic effect at certain concentrations. scielo.br
In contrast, other studies using murine primary osteoblasts have demonstrated that while high concentrations can be detrimental, specific concentrations of calcium dihydroxide can induce osteoblastic differentiation and mineralization. abstractarchives.com For instance, a concentration of 0.25 mg/ml was shown to promote mineralization, whereas no mineralization was observed at lower concentrations or in control groups. abstractarchives.com The cytotoxicity can also be influenced by the material's setting time; incompletely solidified calcium silicate-based materials (which produce calcium dihydroxide upon hydration) can be more cytotoxic. nih.gov
Interactive Table: Summary of In Vitro Biocompatibility Findings
| Cell Line | Calcium Dihydroxide Effect | Key Findings | References |
| Fibroblasts | Generally good biocompatibility | Can cause necrosis on direct contact due to high pH. | scielo.br |
| Human Umbilical Cord Mesenchymal Stem Cells (HUCMSCs) | Affects cell viability | Demonstrated cytotoxicity in MTT assays. | scielo.br |
| Murine Primary Osteoblasts | Dose-dependent effects | Low concentrations showed no mineralization; 0.25 mg/ml induced mineralization and osteoblast differentiation. | abstractarchives.comresearchgate.net |
| Murine Macrophage (RAW 264.7) cells | Suppression of osteoclastogenesis | Kaempferol, in conjunction with mechanisms potentially influenced by calcium ions, has been shown to suppress osteoclastogenesis. | researchgate.net |
| Human Dental Pulp Stem Cells (DPSCs) | Promotes proliferation, migration, and differentiation | Effects are mediated through the mitogen-activated protein (MAP) kinase pathway. | nih.gov |
Histological studies in animal models provide a more comprehensive understanding of the tissue response to calcium dihydroxide in vivo. These studies typically involve implanting the material into subcutaneous connective tissue or using it in dental applications in animals like rats and dogs.
When implanted in the subcutaneous tissue of mice, calcium dihydroxide pastes have been shown to induce an inflammatory response. ucb.brnih.gov The intensity and duration of this response can vary depending on the specific formulation of the paste. ucb.brnih.gov Initially, a short-term inflammatory reaction is common, which can include vascular congestion, edema, and an inflammatory cell infiltrate. ucb.br Over time, this initial inflammation is followed by tissue repair. ucb.brnih.gov Some formulations may cause a more severe and extended reaction, leading to a large area of necrosis that is gradually resolved. ucb.brscielo.br
In dental studies on dogs with induced periapical lesions, calcium dihydroxide pastes have demonstrated the ability to induce apical sealing and repair of the periapical tissues. nih.gov Histopathological analysis revealed that while both tested pastes were effective, the inflammatory infiltrate was significantly less intense with one formulation compared to another. nih.gov The absence of a calcium dihydroxide dressing in control groups resulted in impaired periapical repair and no apical closure. nih.gov
The inflammatory response to calcium dihydroxide is a critical aspect of its biological activity and is closely linked to its high pH (around 12.5). mansapublishers.comdenpedia.com This alkaline environment neutralizes acidic byproducts from bacterial metabolism, creating conditions that are more favorable for healing. denpedia.com
The initial contact of calcium dihydroxide with tissue often results in a localized, superficial necrosis. rde.ac This is followed by an inflammatory response characterized by the infiltration of inflammatory cells. ucb.brscielo.br However, this initial irritation is considered a trigger for the subsequent healing cascade.
Calcium dihydroxide has been shown to modulate the inflammatory process by reducing the levels of pro-inflammatory mediators. Studies have demonstrated that it can denature inflammatory cytokines like Interleukin-1α (IL-1α) and Tumor Necrosis Factor-α (TNFα), as well as the neuropeptide Calcitonin Gene-Related Peptide (CGRP). nih.gov This denaturation is thought to occur via alkaline hydrolysis of amide bonds and contributes to the resolution of inflammation. nih.gov By reducing the bacterial load and neutralizing inflammatory agents, calcium dihydroxide helps to suppress the release of inflammatory cytokines and promotes tissue repair. denpedia.comresearchgate.net The repair process involves the maturation of collagen fibers, with a shift from immature to mature fibers observed over time in tissues treated with calcium dihydroxide pastes. mdpi.com
Histological Evaluation of Tissue Response to Calcium Dihydroxide
Mineralization Induction Mechanisms
A key biological property of calcium dihydroxide is its ability to induce the formation of mineralized tissue. mansapublishers.comscielo.br This is particularly relevant in dental applications where it is used to stimulate the formation of a reparative hard tissue barrier. scielo.brresearchgate.net
The high pH created by the dissociation of calcium dihydroxide into calcium and hydroxyl ions is instrumental in activating tissue enzymes, most notably alkaline phosphatase (ALP). bjbms.orgufg.brusp.br ALP is a hydrolytic enzyme that plays a crucial role in the mineralization process by releasing inorganic phosphate (B84403) from phosphate esters. ufg.brscielo.br
The optimal pH for the activation of alkaline phosphatase varies depending on the substrate and temperature but generally falls within the range of 8.6 to 10.3. bjbms.orgscielo.br The alkaline environment provided by calcium dihydroxide facilitates this enzymatic activity. bjbms.orgusp.br The released phosphate ions can then react with calcium ions present in the tissue fluids and blood circulation. scielo.br This activation of ALP is considered a key step in initiating the biomineralization process. mdpi.com Studies have shown that calcium dihydroxide up-regulates the expression of ALP mRNA in osteoblasts, further supporting its role in promoting mineralization. abstractarchives.com
The activation of alkaline phosphatase and the subsequent release of phosphate ions, coupled with the availability of calcium ions, leads to the precipitation of calcium phosphate. scielo.br This precipitate serves as the molecular unit for the formation of hydroxyapatite (B223615) [Ca₅(PO₄)₃(OH)], the primary inorganic component of bone and teeth. scielo.brceon.rs
This process results in the formation of a hard, mineralized barrier, often referred to as a "dentin bridge" in dental pulp capping procedures. scielo.brresearchgate.net Histological evidence from numerous studies confirms that materials containing calcium dihydroxide are capable of inducing the formation of this mineralized tissue. mdpi.comscielo.br While the primary source of calcium ions for the formation of this hydroxyapatite bridge is believed to be the systemic circulation (blood supply), the calcium hydroxide (B78521) material itself acts as the initiator of the process. However, some studies using substitutes like barium hydroxide and strontium hydroxide suggest that ions from the capping material can also be incorporated into the mineralized tissue. usp.br The formation of this mineralized bridge effectively seals and protects the underlying tissue, facilitating repair. scielo.org.co
Role of Calcium Ions in Osteoblast Mineralization
Calcium ions (Ca²⁺) are pivotal in the process of bone remodeling, directly influencing osteoblast activity and the subsequent formation of bone. nih.gov Research indicates that the concentration of extracellular calcium is a critical factor that governs the lifecycle of osteoblasts, including their proliferation, differentiation, and the mineralization of the bone matrix. researchgate.netors.org
Studies have shown that a calcium concentration of 2–6 mM is optimal for the proliferation and survival of osteoblasts. ors.org However, a slightly higher concentration, in the range of 6–8 mM, is more favorable for promoting osteoblast differentiation and matrix mineralization in both two-dimensional and three-dimensional cultures. researchgate.netors.org Concentrations exceeding 10 mM have been found to be cytotoxic to these cells. researchgate.net The process of mineralization is initiated when calcium and phosphate ions are transported into matrix vesicles within osteoblasts, where they combine to form hydroxyapatite crystals. researchgate.net These crystals are then released into the extracellular matrix and propagate along collagen fibrils, converting the unmineralized osteoid into new, mineralized bone. researchgate.net
The influence of calcium concentration on osteoblast function is a key consideration in the development of biomaterials for bone tissue engineering. ors.orgnih.gov The ability to regulate local calcium concentrations can control osteogenic differentiation. nih.gov For instance, higher calcium concentrations (up to 6 mmol/L) have been shown to enhance mineralization. nih.gov This understanding allows for the design of apatite materials with chemical properties optimized to support bone regeneration. nih.gov
Table 1: Effect of Calcium Ion Concentration on Osteoblast Activity
| Calcium Ion Concentration | Effect on Osteoblasts | Reference |
|---|---|---|
| 2-4 mM | Suitable for proliferation and survival. | researchgate.net |
| 4-6 mM | Substantially induces migration and osteogenic differentiation. | hxkqyxzz.net |
| 6-8 mM | Favors differentiation and matrix mineralization. | researchgate.netors.org |
| >10 mM | Cytotoxic. | researchgate.net |
Collagen Fiber Maturation in Tissue Repair
Calcium dihydroxide plays a role in tissue repair, partly through its influence on collagen, a key component of the extracellular matrix. When applied to wounded connective tissue, such as an exposed dental pulp, calcium hydroxide stimulates a repair process that includes the formation of collagen. nih.gov The initial chemical injury caused by the high pH of this compound leads to a controlled, localized necrosis, which in turn stimulates the underlying vital tissue to initiate a defense and repair sequence. nih.gov
This process involves the migration and proliferation of pulp cells, including mesenchymal and endothelial cells, leading to collagen formation. nih.gov It has been suggested that a higher concentration of calcium in wounds could enhance collagen synthesis and the formation of new blood vessels. mdpi.com Studies have shown that supplementing extracellular calcium can increase collagen synthesis by skin fibroblasts in vitro. mdpi.com Furthermore, combining this compound with substances like propolis has been observed to increase the expression of type 1 collagen in dental pulp tissue, suggesting a stimulation of the regenerative process. researchgate.net The newly formed collagen matrix provides the scaffold for subsequent mineralization. nih.gov
Antimicrobial Effects and Mechanisms
The antimicrobial properties of calcium dihydroxide are primarily attributed to its dissociation into calcium (Ca²⁺) and hydroxyl (OH⁻) ions in an aqueous environment, resulting in a highly alkaline solution with a pH of approximately 12.5-12.8. nih.govresearchgate.net
Influence of Hydroxyl Ions on Microbial Cytoplasmic Membranes and Enzymes
The potent antimicrobial action of calcium dihydroxide stems from the destructive effects of hydroxyl ions on microbial cells. nih.gov These highly reactive free radicals can cause significant damage to three key cellular components: the cytoplasmic membrane, proteins, and DNA. nih.gov
The primary target of hydroxyl ions is the bacterial cytoplasmic membrane, which houses essential enzymes for metabolism and cellular division. nih.govufg.brufg.br The high pH generated by calcium dihydroxide disrupts the delicate pH gradient across the membrane, leading to the denaturation of membrane proteins and compromising its integrity. ufg.brscirp.org This action can inactivate crucial enzymes, disrupting cellular metabolism and transport of nutrients. nih.govufg.br Furthermore, the hydroxyl ions can induce lipid peroxidation, a saponification reaction that destroys phospholipids (B1166683) or unsaturated fatty acids within the membrane, leading to its breakdown. ufg.brscirp.org This broad mechanism of action is effective against a wide range of microorganisms, including aerobic, anaerobic, Gram-positive, and Gram-negative bacteria, as their cytoplasmic membranes are structurally similar. ufg.brscielo.br
Efficacy Against Specific Microorganisms (e.g., Enterococcus faecalis, Candida Albicans)
While calcium dihydroxide exhibits a broad spectrum of antimicrobial activity, its effectiveness against certain resilient microorganisms, such as Enterococcus faecalis and Candida albicans, has been a subject of considerable research. nih.govrde.ac E. faecalis, a bacterium commonly found in persistent endodontic infections, and C. albicans, a fungal species, are known to tolerate high pH environments. utripoli.edu.lymdpi.com
Several studies have indicated that calcium dihydroxide alone is less effective at completely eliminating these specific pathogens from infected root canals. rde.acthejcdp.comthejcdp.com Research has shown that E. faecalis can survive in dentinal tubules even after prolonged exposure to this compound. thejcdp.com Similarly, some studies report that this compound demonstrates poor antifungal efficiency against C. albicans. thejcdp.commdpi.com
However, other in vitro studies have demonstrated that calcium dihydroxide does possess antimicrobial effects against both E. faecalis and C. albicans, as evidenced by the formation of growth inhibition zones. utripoli.edu.ly The efficacy can be influenced by the duration of application and the vehicle used for the paste. utripoli.edu.ly For instance, one study showed that the zone of inhibition for C. albicans increased when exposed to calcium dihydroxide over seven days compared to one day. utripoli.edu.ly Combining calcium dihydroxide with other agents, such as chlorhexidine (B1668724) or essential oils, has been explored to enhance its efficacy against these resistant species. mdpi.comresearchgate.net
Table 2: In Vitro Antimicrobial Efficacy of Calcium Dihydroxide (Inhibition Zone in mm)
| Microorganism | Medicament | 1 Day | 3 Days | 7 Days | Reference |
|---|---|---|---|---|---|
| E. faecalis | Ca(OH)₂ | - | - | - | utripoli.edu.ly |
| C. albicans | Ca(OH)₂ | 20.05 ± 0.8870 | 27.2 ± 1.5761 | 30.2 ± 0.8335 | utripoli.edu.ly |
| E. faecalis | Ca(OH)₂ + 5% NaOCL | 19 ± 0.9176 | 21.4 ± 1.6026 | 23.4 ± 1.6026 | utripoli.edu.ly |
| C. albicans | Ca(OH)₂ + 5% NaOCL | 32.85 ± 2.0589 | 35 ± 1.6543 | 36.8 ± 2.0416 | utripoli.edu.ly |
Impact of Particle Size on Antimicrobial Activity
The particle size of calcium dihydroxide has been identified as a significant factor influencing its antimicrobial effectiveness. nih.govresearcher.life Nanoparticle formulations of calcium dihydroxide have demonstrated superior antimicrobial activity compared to their conventional, micro-sized counterparts. nih.govulm.ac.id
The enhanced efficacy of nanoparticles is attributed to their increased surface area-to-volume ratio, which increases chemical reactivity. unict.it More importantly, the smaller particle size allows for deeper penetration into the microscopic dentinal tubules of a tooth, where microorganisms often reside. nih.govresearcher.liferesearchgate.net It is theorized that these undissolved fine particles can act as a continuous source of dissociated this compound within the tubules, maintaining a high pH environment for a longer duration. nih.gov Studies have shown that nanoparticle calcium dihydroxide is more effective against E. faecalis within dentinal tubules at depths of 200 μm and 400 μm compared to conventional this compound. nih.gov This improved penetration and reactivity contribute to a more potent bactericidal effect. unict.itthejcdp.com
Applications in Dental Research and Endodontics
Calcium dihydroxide has been a cornerstone material in dentistry, particularly in the field of endodontics, for over a century. researchgate.netscirp.orgscielo.br Its wide range of applications stems from its antibacterial properties and its ability to promote the formation of hard tissue. researchgate.netrde.ac
The primary applications in endodontics and dental research include:
Intracanal Medicament: It is widely used as a temporary dressing placed inside the root canal system between appointments. scirp.orgresearchgate.net Its high pH helps to disinfect the canal by eliminating remaining bacteria after mechanical cleaning and shaping. nih.gov
Pulp Capping: In cases of pulp exposure, calcium dihydroxide is applied directly to the pulp tissue to protect it and stimulate the formation of a reparative dentin bridge. scielo.brmedikabazaar.com
Apexification: For immature permanent teeth with necrotic pulp and open apices, calcium dihydroxide is used to induce the formation of a hard tissue barrier at the root tip. rde.acmedikabazaar.com
Root Resorption Treatment: It is used to arrest and repair inflammatory root resorption. researchgate.netscirp.org
Perforation Management: Calcium dihydroxide is used to seal accidental perforations of the root canal, promoting tissue healing and hard tissue formation. scirp.org
Root Canal Sealers: It is incorporated into some root canal sealer formulations to confer antimicrobial properties. scirp.orgresearchgate.net
Despite the introduction of newer materials, the unique combination of biological and antimicrobial properties ensures that calcium dihydroxide remains a vital and extensively researched material in modern endodontic practice. scirp.orgsaspublishers.com
Root Canal Treatment and Intracanal Medicament Research
Calcium dihydroxide is a cornerstone material in endodontics, widely used as an intracanal medicament to disinfect the root canal system. scirp.orgresearchgate.net Its primary mechanism of action is its high pH (around 12.5-12.8), which is created by the release of hydroxyl ions. scielo.brmdpi.com This alkaline environment has a broad antimicrobial spectrum, proving effective against many common endodontic pathogens by damaging their cytoplasmic membrane, denaturing proteins, and inhibiting enzymatic activity. scirp.orgresearchgate.netscielo.br
Research has shown that a 7-day application of calcium dihydroxide is effective in reducing the bacterial load within the root canal system. scirp.org However, its efficacy against certain resilient species like Enterococcus faecalis and the fungus Candida albicans is limited. scirp.orgmdpi.comnih.gov Some studies suggest that the addition of other agents can enhance its antimicrobial properties. nih.gov While some research indicates that treatment with calcium dihydroxide can be completed in two appointments, other studies have found that it may not completely eliminate all microorganisms from the root canal. scielo.brnih.gov
The use of calcium dihydroxide as an intracanal medicament between appointments has been associated with better periapical healing outcomes compared to single-appointment treatments. scielo.br It is also considered an effective agent against endotoxins produced by bacteria. scirp.org
Pulp-Capping and Dentin Bridge Formation Studies
Calcium dihydroxide has a long history of use in vital pulp therapy, specifically in pulp capping procedures, to stimulate the formation of a reparative dentin bridge. scielo.brscielo.org.conih.gov When applied to an exposed pulp, it induces a superficial area of coagulation necrosis due to its high pH. nih.govirispublishers.com This controlled injury is believed to be a key stimulus for the underlying vital pulp tissue to initiate a repair process. nih.gov
The process of dentin bridge formation involves several stages:
Initial Inflammation and Necrosis: The high alkalinity causes a mild chemical irritation, leading to a superficial necrotic layer. nih.govnih.gov
Cellular Response: This is followed by an inflammatory response, where mesenchymal and endothelial pulp cells migrate and proliferate. nih.gov
Matrix Formation and Mineralization: Odontoblasts differentiate and begin to form a collagen matrix, which subsequently mineralizes to form a hard tissue barrier, known as the dentin bridge. nih.gov The calcium ions released from the calcium dihydroxide are thought to contribute to this mineralization process. nih.gov
Histological studies have confirmed the ability of calcium dihydroxide to induce the formation of this mineralized bridge over the pulpal tissue. scielo.br However, research has also highlighted some drawbacks. The dentin bridge formed can have structural defects and tunnel-like structures, which may compromise its long-term sealing ability. suffolkrootcanal.co.uk Furthermore, materials like Mineral Trioxide Aggregate (MTA) have been shown in some studies to produce a thicker and more uniform dentin bridge compared to calcium dihydroxide. scielo.org.coplymouth.ac.ukbibliomed.org Despite this, calcium dihydroxide remains a widely studied material for this application, with success rates in direct pulp capping reported to be between 52% and 86% depending on the follow-up period. rde.ac
| Study | Material(s) Compared | Follow-up Period | Key Findings on Dentin Bridge Formation |
|---|---|---|---|
| Aeinehchi et al. | This compound vs. MTA | 3 months | Mean dentin bridge thickness with this compound was 0.02 mm. bibliomed.org |
| Benoist et al. | This compound vs. MTA | 3 months | Mean dentin bridge thickness with this compound was 0.13 mm. bibliomed.org |
| Leye Benoist F et al. | This compound vs. MTA | 3 and 6 months | At 3 months, MTA showed statistically significant better results in dentin thickness. At 6 months, there were no significant differences between the two groups. scielo.org.co |
| Ruaaz R, et al. | This compound (Dycal®) vs. MTA | 3 months | Mean dentin bridge thickness for this compound was 0.13±0.01mm, while for MTA it was 0.11±0.01mm. bibliomed.org |
Root Resorption Management
Calcium dihydroxide is a material of choice for managing root resorption, a pathological process that can lead to tooth loss. scirp.orgscielo.org.coredalyc.org Its high alkalinity is believed to play a crucial role in arresting the resorptive process. scirp.org The hydroxyl ions can diffuse through the dentinal tubules to the root surface, increasing the pH of the surrounding environment. scirp.org This change in pH is thought to neutralize the acidic environment that favors the activity of osteoclasts, the cells responsible for resorption, thereby stimulating the formation of hard tissue. scirp.org
In cases of internal root resorption, the canal and the resorptive defect are filled with a calcium dihydroxide paste. scirp.org For external root resorption, it is used as an intracanal medicament. jcdr.net While it is a widely used and conservative treatment option, some studies have noted that achieving a significant pH change on the external root surface can be challenging. scielo.org.co There is also research comparing its effectiveness to other materials like MTA, with some studies suggesting MTA as a successful alternative for managing internal root resorption. scirp.org
Impact on Dentinal Tubule Hardness
The long-term application of calcium dihydroxide as an intracanal medicament has been a subject of research regarding its effect on the mechanical properties of dentin. Several studies have indicated that prolonged exposure to calcium dihydroxide can lead to a reduction in the hardness of dentinal tubules. nih.govresearchgate.netmmu.ac.ukispub.com
This reduction in hardness is thought to be due to the high pH of calcium dihydroxide, which may cause proteolysis and denaturation of the collagen matrix within the dentin. mmu.ac.uknih.gov The breakdown of the organic component of dentin can weaken its structure, potentially making the tooth more susceptible to fracture. nih.govmmu.ac.uk
Research findings on the timeline of this effect vary. Some studies have shown a significant reduction in dentin hardness after 3 and 6 months of application, while others have reported changes in as little as 7 days, particularly with nanoparticle formulations of calcium dihydroxide. nih.govresearchgate.netmmu.ac.uk Conversely, one study using an edge chipping method found an increase in chip resistance with calcium dihydroxide exposure, suggesting that the reported increase in fracture incidence might be related to other fracture mechanisms. nih.gov
| Study | Duration of Ca(OH)₂ Application | Key Findings on Dentin Hardness |
|---|---|---|
| Waterhouse et al. (Pilot Study) | 1, 3, and 6 months | Significant reduction in dentin hardness at 3 and 6 months. nih.gov |
| Al-Nazhan et al. | 7 days | Use of Ca(OH)₂ nanoparticles for 7 days reduced dentin microhardness. researchgate.net |
| White et al. | 5 weeks | A 32% decrease in dentin strength was reported. mmu.ac.uk |
| Andreasen et al. | Not specified | Concluded that the high pH of non-setting this compound caused proteolysis, weakening the dentin by up to 50%. mmu.ac.uk |
| Grigoratos et al. | 30 and 90 days | Significant reduction in microhardness values after 30 and 90 days of application. ispub.com |
Neutrophil Migration Induction
Research has shown that calcium dihydroxide can induce the migration of neutrophils, a type of white blood cell crucial to the inflammatory response. nih.govf1000research.com A study investigating this phenomenon in a mouse air-pouch model found that the migration was specific to neutrophils and was dependent on the dose and time, peaking at 96 hours after stimulation. nih.gov
The mechanism behind this neutrophil migration appears to be mediated by several inflammatory molecules. The study revealed an increase in the release of leukotriene-B₄ (LTB₄), tumor necrosis factor-alpha (TNF-α), cytokine-induced neutrophil chemoattractant (KC), and macrophage inflammatory protein 2 (MIP-2) in the exudate from the air-pouch stimulated with calcium dihydroxide. nih.gov Prostaglandins also seem to play a role in this process. nih.gov Interestingly, the study concluded that this neutrophil migration was not dependent on the presence of macrophages or mast cells. nih.gov Another study noted that the high pH environment created by materials like calcium dihydroxide can also induce the formation of neutrophil extracellular traps (NETs). researchgate.net
Advanced Bone Repair and Tissue Engineering
The properties of calcium dihydroxide have also led to its investigation in the broader field of bone repair and tissue engineering, often as a component of composite materials. A composite of demineralized bone matrix (DBM) and calcium dihydroxide has been explored as a potential bone graft substitute. researchgate.net Research into the physicochemical properties of such composites has found that the ratio of DBM to calcium dihydroxide is crucial, with a 2:1 ratio showing a promising balance of moderate crystallinity, relatively high calcium release, and favorable particle size for bone regeneration. researchgate.net
In the context of bone tissue engineering, calcium-based materials, in general, are valued for their biocompatibility and osteoconductivity. mdpi.comtandfonline.com Calcium phosphate-based biomaterials, which share elemental similarities with bone, are widely used for bone defect repair. nih.gov The release of calcium ions from these materials is believed to stimulate the migration and differentiation of bone-forming cells. nih.gov Furthermore, novel scaffolds combining polymers like poly (lactic-co-glycolic acid) with calcium compounds are being developed to provide mechanical support and promote new bone formation. tandfonline.com Calcium silicate (B1173343), a material that can react to form this compound, has been incorporated into bionic scaffolds to enhance osteogenesis. acs.org
Future Research Directions and Emerging Trends for Calcium Dihydroxide
Development of Novel Synthesis Pathways for Tailored Properties
The synthesis of calcium dihydroxide is a well-established process, but researchers are now exploring novel pathways to create materials with specific, tailored properties. A significant trend is the development of high-purity and specialty-grade calcium dihydroxide to meet the stringent requirements of industries like pharmaceuticals, food and beverage, and electronics. marketresearchintellect.com This involves investment in advanced manufacturing techniques to minimize impurities. marketresearchintellect.com
One area of focus is the synthesis of nanosized calcium dihydroxide particles. acs.org These nanoparticles offer unique advantages due to their high surface area-to-volume ratio, which leads to enhanced reactivity. acs.orgtandfonline.com For instance, nano-calcium dihydroxide is being investigated for its use in the conservation of cultural heritage, as the small particle size allows for better penetration into and consolidation of deteriorating materials like stone and wood. acs.orgtandfonline.com
Researchers are employing various methods to control particle size and morphology. For example, a facile co-precipitation method using carboxylated cellulose (B213188) nanofibers as a template has been shown to produce calcium dihydroxide nanoparticles smaller than 50 nm. acs.org Another approach involves the use of hydrothermal reactions with organic modifiers like pomelo peel extract to create nano-hydroxyapatite with a crystalline structure similar to that of natural bone. mdpi.com These tailored synthesis methods open up possibilities for new applications and improved performance in existing ones.
| Synthesis Approach | Precursors/Templates | Resulting Properties | Potential Application |
| Co-precipitation | Calcium nitrate (B79036), Sodium hydroxide (B78521), Carboxylated cellulose nanofibers | Nanoparticles < 50 nm, High reactivity | Heritage conservation |
| Hydrothermal Reaction | Eggshells, Pomelo peel extract | Needle-like nanostructures, Bone-like crystallinity | Bone tissue engineering |
| Electrosynthesis | Eggshell waste, Synthetic urine | Crystalline hydroxyapatite (B223615) | Sustainable biomaterial production |
Exploration of Calcium Dihydroxide in Hybrid and Multifunctional Materials
The integration of calcium dihydroxide into hybrid and multifunctional materials is a rapidly growing area of research. These materials combine the properties of calcium dihydroxide with other components to achieve enhanced performance or new functionalities.
A notable example is the development of composites for the restoration of paper-based cultural relics. researchgate.netmdpi.com In one study, a multifunctional material was created by growing nano-sized calcium dihydroxide crystals in situ on a carboxymethyl cellulose (CMC) support, followed by loading with titanium dioxide (TiO2) nanoparticles. researchgate.net This hybrid material provides reinforcement, deacidification, anti-aging, and antimicrobial properties in a single application. researchgate.net
In the field of biomaterials, calcium dihydroxide is being used in the creation of hybrid scaffolds for tissue engineering. mdpi.com A biomimetic approach involves mixing a collagen solution containing phosphate (B84403) ions with a basic solution of calcium ions (from calcium dihydroxide) to form nano-hydroxyapatite crystals within the collagen fibers. mdpi.com This process mimics natural bone formation and creates a material with both mechanical stability and high porosity. mdpi.com
Spray-drying is another innovative technique being explored for the design of multifunctional hybrid materials containing calcium dihydroxide. researchgate.netcsic.es This method allows for the assembly of nanoparticles, precipitation reactions, and the creation of templated materials in a single step, offering a versatile platform for creating complex materials with unique property combinations. researchgate.netcsic.es
Advanced Computational Modeling for Predictive Understanding
Advanced computational modeling is becoming an indispensable tool for understanding the behavior of calcium dihydroxide at the atomic and molecular levels. These simulations provide insights that are often difficult to obtain through experimental methods alone, helping to predict material properties and guide the design of new materials.
Density functional theory (DFT) is being used to model the interaction between calcium dihydroxide and other molecules. acs.org For example, DFT calculations have been used to study the chemical reactivity between hydrated lime and the components of bitumen in asphalt (B605645). acs.org These models have shown that hydrated lime can form strong ionic bonds with asphalt moieties, which helps to explain its beneficial effects on the durability and performance of asphalt pavements. acs.org
Computer simulations are also being used to model the degradation of cement-based materials, a process in which the leaching of calcium dihydroxide plays a crucial role. researchgate.netuni-bonn.de Microstructural models can simulate the dissolution of calcium dihydroxide and its effect on the pore structure and transport properties of the cement paste. researchgate.net This information is vital for predicting the long-term durability of concrete structures.
Large Eddy Simulation (LES) is another computational technique being applied to study the dispersal of calcium dihydroxide in large-scale environmental applications, such as ocean liming to mitigate acidification. polimi.it These simulations can model the complex fluid dynamics and chemical reactions that occur when calcium dihydroxide is released into the ocean, helping to optimize its effectiveness. polimi.it
Expanded Biomedical Applications Beyond Current Clinical Practices
Calcium dihydroxide has a long history of use in dentistry, particularly in endodontics as a root canal medicament due to its antimicrobial properties and ability to promote hard tissue formation. researchgate.netspringermedizin.de However, future research is aimed at expanding its biomedical applications beyond these traditional uses.
One promising area is in the development of advanced drug delivery systems. malaysianjournalofmicroscopy.org Researchers are encapsulating calcium dihydroxide in biodegradable polymer microspheres, such as sodium alginate, to create controlled-release systems. malaysianjournalofmicroscopy.org These microspheres can be tailored to release calcium dihydroxide at a specific rate, which could be beneficial for a variety of therapeutic applications. malaysianjournalofmicroscopy.org
Calcium dihydroxide is also being investigated for its potential in bone tissue engineering and regenerative medicine. tandfonline.commdpi.com Its ability to induce the formation of hydroxyapatite, the main mineral component of bone, makes it an attractive material for bone grafts and scaffolds. mdpi.com Research is focused on creating hybrid materials that combine calcium dihydroxide with polymers or other bioactive molecules to create scaffolds that can support cell growth and promote tissue regeneration. tandfonline.commdpi.com
Furthermore, the antimicrobial properties of calcium dihydroxide are being explored for new applications. researchgate.net For example, combining calcium dihydroxide with nanoparticles has shown potential for treating root canal infections and eliminating resistant bacteria. tandfonline.com The development of nano-sized calcium dihydroxide particles could further enhance its antimicrobial efficacy. nih.gov
Sustainable and Circular Economy Approaches for Calcium Dihydroxide Production and Utilization
The principles of sustainability and the circular economy are increasingly influencing the production and use of calcium dihydroxide. acs.orggnest.org Researchers are exploring ways to produce calcium dihydroxide from waste materials and to utilize it in environmentally friendly applications.
One significant area of research is the use of industrial byproducts as a source of calcium for calcium dihydroxide production. acs.org For example, calcium-rich wastes from industries such as acetylene (B1199291) gas production, PVC manufacturing, and pulp and paper mills are being investigated as potential raw materials. acs.org This "waste to wealth" approach not only reduces the amount of waste sent to landfills but also conserves natural resources. acs.org
Another example is the synthesis of hydroxyapatite, a calcium phosphate compound, from biowastes like eggshells and urine. acs.org In this process, eggshells are calcined to produce calcium oxide, which is then hydrated to form calcium dihydroxide. This is then reacted with phosphate from urine to produce hydroxyapatite, a valuable biomaterial. acs.org Similarly, raw and calcined eggshells are being studied as materials for phosphorus removal from wastewater, contributing to a circular economy approach. mdpi.com
Q & A
Q. How can researchers determine the pH-dependent reactivity of calcium dihydroxide in aqueous solutions?
Calcium dihydroxide’s reactivity is influenced by its solubility (1.65 g/L at 20°C) and high alkalinity (pH ~12.4 in saturated solutions). To assess pH effects:
- Titration : Use standardized HCl to titrate calcium dihydroxide suspensions, monitoring pH changes with a calibrated meter. The steep pH drop at neutralization indicates buffering capacity .
- Carbonation Studies : Expose solutions to CO₂ (e.g., via controlled bubbling) and track pH reduction using indicators like phenolphthalein. Precipitation of calcium carbonate confirms reactivity .
- Safety Note : Wear protective gear (gloves, goggles) due to risks of severe eye irritation .
Q. What are the standard protocols for handling calcium dihydroxide in laboratory settings?
- Storage : Keep in airtight containers to prevent carbonation from atmospheric CO₂ .
- Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact, which can cause irritation or corrosion .
- Waste Disposal : Neutralize residues with weak acids (e.g., acetic acid) before disposal to mitigate environmental impact .
Q. How can the reaction between calcium dihydroxide and carbon dioxide be quantified in experimental systems?
- Gravimetric Analysis : Measure mass increase due to CaCO₃ formation after CO₂ exposure. Pre-dry samples to avoid interference from moisture .
- Spectroscopic Methods : Use FTIR (e.g., peaks at 875 cm⁻¹ for carbonate ions) to confirm reaction products .
- Kinetic Studies : Monitor reaction rates under varying CO₂ concentrations and temperatures to model environmental carbon capture processes .
Advanced Research Questions
Q. How do discrepancies in genotoxicity data for calcium dihydroxide arise across studies?
While in vitro studies report no genotoxicity (e.g., Ames test negative ), contradictions may stem from:
- Experimental Design : Differences in particle size (e.g., nano vs. micro-scale) affecting cellular uptake .
- pH Artifacts : High alkalinity may lyse cells, confounding results. Use pH-neutral buffers in cytotoxicity assays .
- Recommendation : Validate findings with multiple assays (e.g., micronucleus test + comet assay) and include positive controls.
Q. What methodologies optimize calcium-aluminum layered double hydroxide (LDH) synthesis using calcium dihydroxide?
- Co-Precipitation : Adjust pH to 10–12 using calcium dihydroxide and aluminum nitrate, maintaining a molar Ca/Al ratio of 2:1. Characterize LDH crystallinity via XRD .
- Aging Time : Extend aging to 24–48 hours at 60°C to enhance layer stacking and anion exchange capacity .
- Advanced Analysis : Use BET surface area measurements and TEM to correlate synthesis conditions with structural properties .
Q. How can spectroscopic data resolve ambiguities in calcium dihydroxide’s thermal decomposition pathways?
- Thermogravimetric Analysis (TGA) : Track mass loss at 580°C, corresponding to Ca(OH)₂ → CaO + H₂O. Compare with theoretical weight loss (24.3%) .
- DSC : Identify endothermic peaks during dehydration and exothermic events from recrystallization .
- IR Spectroscopy : Monitor O-H stretching (3644 cm⁻¹) disappearance during decomposition .
Q. What experimental approaches address contradictions in calcium dihydroxide’s efficacy as a dental material?
- Comparative Studies : Test antimicrobial activity against Enterococcus faecalis using direct contact vs. agar diffusion methods. Inconsistent results may arise from biofilm vs. planktonic cell models .
- pH Monitoring : Measure pH changes in root canals over time; prolonged alkalinity (>72 hours) is critical for antibacterial effects .
- Clinical Correlation : Link in vitro findings to clinical outcomes (e.g., periapical healing rates) in systematic reviews .
Q. How can calcium dihydroxide be utilized in advanced wastewater treatment systems?
- Heavy Metal Removal : Optimize dosing (e.g., 0.5–2 g/L) to precipitate metals like Pb²⁺ and Cd²⁺ as hydroxides. Validate via ICP-MS .
- Sludge Stabilization : Adjust pH to 12+ for pathogen inactivation. Monitor microbial viability with ATP luminescence assays .
- Pilot-Scale Testing : Compare batch vs. continuous flow systems for phosphate removal efficiency .
Q. What experimental designs mitigate risks in studying calcium dihydroxide’s reactivity with metals?
- Controlled Humidity : Conduct reactions in gloveboxes (<5% RH) to prevent H₂ generation from Ca(OH)₂ + Al/H₂O .
- Gas Chromatography : Quantify H₂ emissions during metal corrosion experiments .
- Material Compatibility : Pre-test metal coupons (e.g., brass, aluminum) in calcium dihydroxide slurries using electrochemical impedance spectroscopy .
Q. How can researchers ensure reproducibility in calcium dihydroxide-based synthesis protocols?
- Standardized Characterization : Mandate XRD, SEM, and FTIR for all synthesized materials to enable cross-study comparisons .
- Open Data : Publish raw spectral datasets (e.g., JCAMP-DX files) alongside manuscripts .
- Interlab Validation : Collaborate with multiple labs to test synthesis protocols, addressing variables like water purity and mixing rates .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
